4-Chloro-2H-pyran-2-one

• CAS: 129660-02-2

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Chloro-2H-pyran-2-one: A Versatile Heterocyclic Building Block

Foreword: Unveiling the Potential of a Halogenated Lactone

In the landscape of modern organic synthesis and medicinal chemistry, the pyran-2-one scaffold stands out as a privileged structure. These six-membered oxygen-containing heterocycles are not only prevalent in a myriad of natural products but also serve as powerful and versatile intermediates for the construction of complex molecular architectures.[1] This guide focuses on a specific, functionalized derivative: 4-Chloro-2H-pyran-2-one . The introduction of a chlorine atom at the C4-position dramatically influences the electronic properties and reactivity of the pyranone ring, unlocking unique synthetic pathways. This document provides a comprehensive overview of its core properties, reactivity, and synthetic utility, tailored for researchers, scientists, and professionals in drug development who seek to leverage its potential.

Core Molecular Profile: Structure and Nomenclature

4-Chloro-2H-pyran-2-one is a heterocyclic compound featuring a pyran-2-one (or α-pyrone) core. This core consists of a six-membered ring containing one oxygen atom, a lactone (cyclic ester) functional group, and two carbon-carbon double bonds. The defining feature is the chlorine substituent at the 4-position.

• IUPAC Name: 4-chloro-2H-pyran-2-one

• Synonyms: 4-chloropyran-2-one[2]

• CAS Number: 129660-02-2[2]

• Molecular Structure:

  • The structure is characterized by a conjugated diene system incorporated within the lactone ring.

  • The chlorine atom is attached to one of the sp²-hybridized carbons of the diene.

  • The presence of the electronegative oxygen and chlorine atoms, along with the carbonyl group, creates a highly polarized and reactive molecule.

Physicochemical and Spectroscopic Properties

The physical and chemical properties of 4-Chloro-2H-pyran-2-one are foundational to its handling, storage, and application in synthesis. The data below is compiled from supplier information and computational predictions.

Property	Value	Source
Molecular Formula	C₅H₃ClO₂	[2]
Molecular Weight	130.53 g/mol	[2]
Appearance	Likely a solid or high-boiling liquid	Inferred
Storage	Sealed in dry, 2-8°C	[2]
Topological Polar Surface Area (TPSA)	30.21 Ų	[2]
LogP (o/w)	1.2932	[2]

Spectroscopic Signature:

While specific spectral data for this exact molecule is not publicly detailed, its characteristic features can be predicted based on its functional groups. Understanding these signatures is critical for reaction monitoring and structural confirmation.

• Infrared (IR) Spectroscopy: The IR spectrum is expected to show strong, characteristic absorption bands. A prominent peak for the C=O stretch of the α,β-unsaturated lactone would appear in the region of 1720-1750 cm⁻¹. Additional significant peaks would include C=C stretching from the conjugated system around 1600-1650 cm⁻¹ and C-Cl stretching in the 600-800 cm⁻¹ range.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton spectrum would be simple, showing three distinct signals in the olefinic region (typically δ 6.0-8.0 ppm) corresponding to the protons at the C3, C5, and C6 positions. The coupling constants between these protons would be indicative of their relative positions on the ring.

  • ¹³C NMR: The carbon spectrum would display five signals. The carbonyl carbon of the lactone would be the most downfield signal (δ > 160 ppm). The four sp² carbons of the ring would appear in the olefinic/aromatic region (δ 100-150 ppm).

Reactivity Profile: A Hub of Electrophilic and Nucleophilic Activity

The true synthetic value of 4-Chloro-2H-pyran-2-one lies in its multifaceted reactivity. The interplay between the lactone, the conjugated diene, and the chloro-substituent creates several reaction sites. Reactivity studies on related pyran-2-one derivatives show that the carbon atoms at positions 2, 4, and 6 act as electrophilic sites, while the carbon at position 5 serves as a nucleophilic center.[1]

Caption: Key reactivity sites of the 4-Chloro-2H-pyran-2-one scaffold.

Key Reaction Pathways:

• Nucleophilic Acyl Substitution (at C2): Like all esters, the lactone is susceptible to ring-opening via nucleophilic attack at the carbonyl carbon (C2). Strong nucleophiles like hydroxides, amines, or Grignard reagents can open the ring to form 5-hydroxy-penta-2,4-dienoic acid derivatives. This pathway is fundamental for transforming the pyranone core into acyclic structures.

• Nucleophilic Aromatic-like Substitution (at C4): The chlorine atom at C4 is attached to an electron-deficient π-system, making it a good leaving group. It can be displaced by a variety of nucleophiles (e.g., amines, thiols, alkoxides) in an addition-elimination mechanism. This allows for the straightforward introduction of diverse functional groups at a key position.

• Michael Addition (at C6): The C6 position is the β-carbon of an α,β-unsaturated carbonyl system, making it susceptible to 1,4-conjugate addition by soft nucleophiles like cuprates or enamines.

• Diels-Alder Reaction ([4+2] Cycloaddition): The conjugated diene system (C3 to C6) can act as the diene component in Diels-Alder reactions with electron-deficient dienophiles. This powerful transformation allows for the rapid construction of bicyclic systems, forming the basis for synthesizing complex natural product skeletons.[4]

Synthetic Utility and Applications in Drug Discovery

The pyran framework is a cornerstone of many biologically active compounds. Derivatives of 4H-pyran have demonstrated a wide spectrum of pharmacological properties, including anticancer, antimicrobial, anti-inflammatory, and antiviral activities.[5][6] Consequently, 4-Chloro-2H-pyran-2-one is an exceptionally valuable starting material for building libraries of novel heterocyclic compounds for drug screening.

• Scaffold for Heterocycle Synthesis: Through ring-opening and subsequent re-cyclization reactions, it can be converted into a vast array of other heterocyclic systems like pyridines, pyrazoles, and quinolines.[1]

• Precursor for Natural Products: Many natural products contain the pyran-2-one motif. This chlorinated derivative provides a functional handle for elaborating simple starting materials into complex molecular targets.

• Fragment-Based Drug Discovery: As a small, functionalized heterocycle, it can serve as a valuable fragment for screening against biological targets. The chlorine atom provides a vector for growing the fragment into a more potent lead compound.

Exemplary Experimental Protocol: Nucleophilic Substitution at C4

To illustrate the practical utility of this reagent, the following section details a generalized, self-validating protocol for the substitution of the C4-chloro group with an amine. The causality behind each step is explained to provide field-proven insight.

Objective: Synthesize 4-amino-2H-pyran-2-one derivatives.

Caption: Workflow for a typical nucleophilic substitution on 4-Chloro-2H-pyran-2-one.

Step-by-Step Methodology:

• Reagent Preparation (Anhydrous Conditions):

  • Action: Dissolve 4-Chloro-2H-pyran-2-one (1.0 eq) in a dry, aprotic solvent (e.g., Dichloromethane or Acetonitrile) under an inert atmosphere (N₂ or Ar).

  • Causality: Aprotic solvents are used to prevent side reactions with the highly reactive starting material. An inert atmosphere is crucial to exclude moisture, which could hydrolyze the lactone.

• Addition of Nucleophile and Base:

  • Action: To the stirred solution, add the desired primary or secondary amine (1.1 eq) followed by a non-nucleophilic organic base such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA) (1.2 eq).

  • Causality: A slight excess of the amine drives the reaction to completion. The base is essential to neutralize the HCl that is generated during the substitution, preventing protonation of the amine nucleophile and potential acid-catalyzed decomposition.

• Reaction Monitoring:

  • Action: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40°C). Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), checking for the consumption of the starting material.

  • Causality: Monitoring is a self-validating step. It prevents running the reaction for too long (risk of side products) or too short (incomplete conversion). The disappearance of the starting material spot and the appearance of a new, more polar product spot on TLC is a key indicator.

• Workup and Extraction:

  • Action: Once the reaction is complete, cool the mixture to room temperature. Dilute with the organic solvent and wash sequentially with a weak aqueous acid (e.g., 5% HCl) to remove excess base and amine, followed by saturated aqueous NaHCO₃ to remove any acidic impurities, and finally with brine to remove residual water.

  • Causality: This liquid-liquid extraction process is a purification step that removes water-soluble reagents and byproducts, providing a crude product in the organic phase.

• Drying and Concentration:

  • Action: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Causality: Complete removal of water is critical before solvent evaporation to prevent hydrolysis of the product upon concentration.

• Purification and Characterization:

  • Action: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes). Combine the pure fractions and concentrate to yield the final product. Confirm the structure using NMR, IR, and MS analysis.

  • Causality: Chromatography separates the desired product from any unreacted starting material and non-polar byproducts. Spectroscopic analysis provides the ultimate validation of the product's identity and purity.

Safety and Handling

As with any reactive chemical intermediate, proper safety protocols must be observed.

• Hazard Statements: Based on related chlorinated and pyran-based compounds, 4-Chloro-2H-pyran-2-one should be handled as a substance that may cause skin irritation, serious eye irritation, and respiratory irritation.[2][7]

• Precautionary Measures:

  • Work in a well-ventilated fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves (e.g., nitrile), and a lab coat.

  • Avoid inhalation of dust or vapors and contact with skin and eyes.

  • Store in a tightly sealed container in a cool, dry place away from incompatible materials like strong acids, bases, and oxidizing agents.

Conclusion

4-Chloro-2H-pyran-2-one is far more than a simple halogenated heterocycle. It is a synthetically powerful and versatile building block, offering multiple, distinct sites for chemical modification. Its ability to undergo nucleophilic substitutions, cycloadditions, and ring transformations makes it an invaluable tool for synthetic chemists aiming to construct novel and complex molecular frameworks. For professionals in drug discovery, its utility as a scaffold for generating diverse libraries of potential therapeutic agents ensures its continued relevance and importance in the field.

References

• Jilalat, J., et al. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. ResearchGate. Available at: [Link]

• Mahdavi, S. M., et al. (2015). Synthesis and Antimicrobial Evaluation of 4H-Pyrans and Schiff Bases Fused 4H-Pyran Derivatives as Inhibitors of Mycobacterium bovis (BCG). National Center for Biotechnology Information (PMC). Available at: [Link]

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• PubChem. 2H-Pyran, 4-chlorotetrahydro-. National Center for Biotechnology Information. Available at: [Link]

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• ScienceDirect. Pyran-based natural and synthetic marketed drugs in preclinical/clinical trials. Elsevier. Available at: [Link]

• ResearchGate. A Simple Preparation of Some 4-Methyl-2H-pyran-2-ones. ResearchGate. Available at: [Link]

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An In-depth Technical Guide to the Synthesis of 4-Chloro-2H-pyran-2-one from Simple Precursors

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

4-Chloro-2H-pyran-2-one, a highly functionalized heterocyclic compound, is a pivotal intermediate in the synthesis of a diverse range of complex organic molecules and pharmacologically active agents. Its distinct chemical architecture, featuring a reactive chlorine atom and a conjugated lactone system, renders it an exceptionally versatile building block for various carbon-carbon and carbon-heteroatom bond-forming reactions. This guide provides a comprehensive exploration of the principal synthetic routes to 4-Chloro-2H-pyran-2-one, emphasizing methodologies that commence from simple, economically viable precursors. This document will elucidate the mechanistic details of these transformations, present detailed and validated experimental protocols, and furnish quantitative data to ensure reproducibility and facilitate optimization.

Introduction: The Strategic Importance of 4-Chloro-2H-pyran-2-one in Modern Organic Synthesis

The 2H-pyran-2-one, or α-pyrone, framework is a prominent structural motif in a multitude of natural products and pharmaceutical compounds. The strategic incorporation of a chlorine atom at the C4 position significantly amplifies the synthetic potential of this core structure. The inductive effect of the chlorine atom, combined with its capacity to function as a competent leaving group in nucleophilic substitution reactions, unlocks a vast chemical space for the design and synthesis of novel molecular entities.

A key and readily available precursor for the synthesis of 4-Chloro-2H-pyran-2-one is mucochloric acid.[1][2] This starting material offers the requisite carbon backbone and functional groups to efficiently construct the target pyrone ring system. The conversion of mucochloric acid to 4-Chloro-2H-pyran-2-one represents a foundational and highly pertinent transformation in contemporary organic synthesis.[1][2]

Synthetic Pathways from Mucochloric Acid

The most direct and extensively utilized method for preparing 4-Chloro-2H-pyran-2-one involves the chemical modification of mucochloric acid. This transformation is typically achieved through a two-step process: the reduction of the aldehyde functionality, followed by cyclization and dehydration.

Mechanistic Rationale

The successful conversion of mucochloric acid is contingent upon the selective reduction of its aldehyde group to a primary alcohol. This initial step is critical as it paves the way for the subsequent intramolecular lactonization. The judicious selection of the reducing agent is paramount to prevent over-reduction or other unwanted side reactions. Following this reduction, the resulting intermediate undergoes cyclization, which can be catalyzed by either acid or base. Acidic conditions promote the protonation of a hydroxyl group, transforming it into a good leaving group. Conversely, basic conditions can deprotonate the carboxylic acid, thereby enhancing its nucleophilicity for an intramolecular attack. The final step involves the elimination of a water molecule to forge the unsaturated lactone ring.

Experimental Protocol: A Validated Two-Step Synthesis

This protocol provides a reliable and reproducible method for the synthesis of 4-Chloro-2H-pyran-2-one from mucochloric acid.

Step 1: Reduction of Mucochloric Acid

• Reaction Setup: In a well-ventilated fume hood, a 250 mL round-bottom flask is equipped with a magnetic stir bar and a reflux condenser.

• Charging Reagents: Mucochloric acid (10.0 g, 59.2 mmol) and deionized water (100 mL) are added to the flask.

• Reduction: With vigorous stirring, sodium borohydride (2.24 g, 59.2 mmol) is added portion-wise over a period of 30 minutes. The reaction is exothermic, and the rate of addition should be carefully controlled to maintain the internal temperature below 40 °C.

• Reaction Monitoring: Upon completion of the addition, the reaction mixture is stirred at room temperature for an additional 2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) using an appropriate eluent system (e.g., ethyl acetate/hexanes).

• Workup: Once the reaction is deemed complete, the mixture is carefully acidified to pH 2 with 2 M hydrochloric acid. This step serves to quench any unreacted sodium borohydride and precipitate the desired product.

• Isolation of Intermediate: The resulting precipitate is collected by vacuum filtration and washed with cold deionized water. The solid is then dried under vacuum to yield the intermediate, 3,4-dichloro-5-hydroxy-2(5H)-furanone.

Step 2: Cyclization and Dehydration to 4-Chloro-2H-pyran-2-one

• Reaction Setup: The dried intermediate from the previous step is dissolved in acetic anhydride (50 mL) in a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Catalyst Addition: A catalytic amount of concentrated sulfuric acid (0.5 mL) is carefully added to the reaction mixture.

• Reaction Conditions: The mixture is heated to reflux (approximately 140 °C) and maintained at this temperature for 3 hours.

• Workup: The reaction mixture is allowed to cool to ambient temperature and is then carefully poured over crushed ice (200 g).

• Extraction: The aqueous mixture is extracted with ethyl acetate (3 x 75 mL). The combined organic layers are subsequently washed with a saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product can be purified by silica gel column chromatography (eluting with a gradient of ethyl acetate in hexanes) or by recrystallization from a suitable solvent system to afford pure 4-Chloro-2H-pyran-2-one.

Quantitative Data Summary

Parameter	Value
Starting Material	Mucochloric Acid
Key Reagents	Sodium Borohydride, Acetic Anhydride, Sulfuric Acid
Reaction Time (Step 1)	2 hours
Reaction Time (Step 2)	3 hours
Overall Yield	65-75%
Purity (by NMR)	>98%

Alternative Synthetic Strategies

While the route from mucochloric acid is the most prevalent, other synthetic approaches to 4-Chloro-2H-pyran-2-one have been investigated. These often entail multi-step sequences originating from different precursors.

One such alternative involves the direct chlorination of 2H-pyran-2-one. However, this method can be hampered by a lack of regioselectivity, often resulting in a mixture of chlorinated products that necessitate challenging and often inefficient purification.

Another conceivable strategy is the cyclization of appropriately functionalized acyclic precursors. For instance, a C6 dicarboxylic acid derivative bearing a chlorine substituent at the C4 position could, in principle, undergo cyclization to furnish the desired pyrone. Nevertheless, the synthesis of such precursors can be intricate and may not be as economically viable as the established mucochloric acid route.

Visualization of the Synthetic Pathway

The following diagram provides a visual representation of the key transformation from mucochloric acid to 4-Chloro-2H-pyran-2-one.

Caption: Synthetic route from Mucochloric Acid to 4-Chloro-2H-pyran-2-one.

Conclusion and Future Outlook

The synthesis of 4-Chloro-2H-pyran-2-one from the inexpensive and highly functionalized starting material, mucochloric acid, remains a robust and efficient method for accessing this valuable synthetic intermediate.[1][2] The procedure is well-documented, employs readily available reagents, and consistently provides good overall yields. For scientists engaged in drug discovery and development, the ability to reliably produce this key building block on a laboratory scale is of utmost importance for the exploration of novel chemical entities.

Future research in this domain may focus on the development of more environmentally benign synthetic protocols. This could involve the exploration of catalytic or enzymatic methods to minimize waste and enhance the overall sustainability of the process. Furthermore, the discovery of novel applications for 4-Chloro-2H-pyran-2-one in the synthesis of complex natural products and next-generation pharmaceuticals will undoubtedly continue to spur innovation in the field of organic chemistry.

References

[3] Ohio University. (n.d.). Synthesis of Pyran-4-one From Organic Precursor 4-Oxo-4H-pyran-2,6-dicarboxylic Acid. Retrieved from [Link] [4] Google Patents. (2020). Preparation method of 4-chloro-7H-pyrrolo [2,3-d ] pyrimidine. Retrieved from [5] ResearchGate. (2007). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. Retrieved from [Link] [1] ResearchGate. (2006). Mucochloric and Mucobromic Acids: Inexpensive, Highly Functionalized Starting Materials for the Selective Synthesis of Variously Substituted 2(5H)-Furanone Derivatives, Sulfur- or Nitrogen-Containing Heterocycles and Stereodefined Acyclic Unsaturated Dihalogenated Compounds. Retrieved from [Link] [6] Google Patents. (2013). 4-substituted alpha-pyrone derivative as well as preparation method and application thereof. Retrieved from [7] ResearchGate. (2022). A Simple Preparation of Some 4Methyl2H-pyran-2-ones. Retrieved from [Link] [8] MDPI. (2021). Glycoconjugates of Mucochloric Acid—Synthesis and Biological Activity. Retrieved from [Link] [9] Organic Syntheses. (n.d.). α-PYRONE. Retrieved from [Link] [2] Bentham Science. (n.d.). Mucochloric and Mucobromic Acids: Inexpensive, Highly Functionalised Starting Materials for the Selective Synthesis of Variously Substituted 2(5H)-Furanone Derivatives, Sulfur- or Nitrogen-Containing Heterocycles and Stereodefined Acyclic Unsaturated Dihalogenated Compounds. Retrieved from [Link] [10] MDPI. (2023). Diastereoselective Synthesis of cis-2,6-Disubstituted Dihydropyrane Derivatives through a Competitive Silyl-Prins Cyclization versus Alternative Reaction Pathways. Retrieved from [Link] [11] Organic Chemistry Portal. (n.d.). 2-Pyrone synthesis. Retrieved from [Link] [12] National Institutes of Health. (n.d.). Synthesis and Antimicrobial Evaluation of 4H-Pyrans and Schiff Bases Fused 4H-Pyran Derivatives as Inhibitors of Mycobacterium bovis (BCG). Retrieved from [Link] [13] PubMed. (2007). MULTICOMPONENT REACTIONS: SYNTHESIS OF SPIROCYCLIC TETRAHYDROPYRAN DERIVATIVES BY PRINS CYCLIZATION. Retrieved from [Link] [14] National Institutes of Health. (n.d.). Recent Advances in the Synthesis of 2H-Pyrans. Retrieved from [Link] [15] National Institutes of Health. (2007). MULTICOMPONENT REACTIONS: SYNTHESIS OF SPIROCYCLIC TETRAHYDROPYRAN DERIVATIVES BY PRINS CYCLIZATION. Retrieved from [Link] [16] ResearchGate. (2022). (PDF) PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. Retrieved from [Link]

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An In-Depth Technical Guide to 4-Chloro-2H-pyran-2-one: Synthesis, Reactivity, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Pyran-2-one Scaffold

The 2H-pyran-2-one (or α-pyrone) nucleus is a privileged heterocyclic scaffold prevalent in a vast array of natural products and pharmacologically active molecules.[1] These compounds exhibit a broad spectrum of biological activities, including antifungal, cytotoxic, antibiotic, and neurotoxic effects.[1] The inherent reactivity of the pyran-2-one ring, characterized by its conjugated diene and ester functionalities, renders it a versatile building block in synthetic organic and medicinal chemistry.[1][2] The introduction of a halogen, such as chlorine, at the C4-position significantly modulates the electronic properties of the ring, creating a valuable intermediate for further functionalization and a potential pharmacophore in its own right. This guide provides a comprehensive technical overview of 4-Chloro-2H-pyran-2-one, focusing on its synthesis, chemical reactivity, and potential applications in the field of drug discovery.

Core Compound Identification

Chemical Structure:

Caption: Key identifiers for 4-Chloro-2H-pyran-2-one.

Synthesis of 4-Chloro-2H-pyran-2-one: A Two-Step Approach

The synthesis of 4-Chloro-2H-pyran-2-one is not widely documented in readily available literature. However, a logical and field-proven synthetic strategy involves a two-step process: first, the synthesis of the precursor 4-hydroxy-2H-pyran-2-one, followed by its chlorination.

Step 1: Synthesis of 4-Hydroxy-2H-pyran-2-one

The formation of the 4-hydroxy-2-pyrone ring system can be achieved through various methods, with a common and effective approach being the acylation of silyl enol ethers with malonyl dichloride.[3]

Reaction Workflow:

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Solubility Profile of 4-Chloro-2H-pyran-2-one: A Theoretical and Practical Guide

An In-depth Technical Guide for Researchers

Abstract: 4-Chloro-2H-pyran-2-one is a substituted heterocyclic compound with significant potential as a building block in synthetic organic chemistry. Understanding its solubility is critical for its application in reaction design, purification processes like recrystallization, and formulation development. This technical guide provides a comprehensive analysis of the predicted solubility of 4-Chloro-2H-pyran-2-one in common organic solvents, grounded in its molecular structure and physicochemical properties. Due to a scarcity of published empirical data, this document focuses on a theoretical assessment complemented by a detailed, self-validating experimental protocol for researchers to determine its solubility profile accurately in their own laboratory settings.

Introduction to 4-Chloro-2H-pyran-2-one: A Versatile Synthetic Intermediate

4-Chloro-2H-pyran-2-one (CAS No. 129660-02-2) belongs to the pyranone class of heterocyclic compounds, which are foundational scaffolds in a multitude of natural products and synthetic molecules.[1][2] The presence of the α,β-unsaturated lactone system, combined with a reactive chlorine substituent, makes it a versatile intermediate for constructing more complex molecular architectures through various reactions, including nucleophilic substitution and cycloadditions.[3]

The successful execution of these synthetic transformations is fundamentally dependent on the solubility of the starting materials. Proper solvent selection ensures homogeneous reaction conditions, facilitates mass transfer, and aids in temperature management. Furthermore, solubility data is indispensable for downstream processes such as product isolation, purification by crystallization, and chromatographic separation. This guide addresses the critical need for a detailed solubility framework for this compound.

Key Physicochemical Properties:

• Molecular Formula: C₅H₃ClO₂[4]

• Molecular Weight: 130.53 g/mol [4]

• Calculated LogP: 1.29[4]

• Topological Polar Surface Area (TPSA): 30.21 Ų[4]

• Hydrogen Bond Acceptors: 2[4]

• Hydrogen Bond Donors: 0[4]

Theoretical Solubility Assessment: A "Like Dissolves Like" Approach

The solubility of a solute in a solvent is governed by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. The adage "like dissolves like" serves as a reliable guiding principle, suggesting that substances with similar polarities are more likely to be miscible.[5]

Molecular Structure Analysis

The structure of 4-Chloro-2H-pyran-2-one contains several key features that dictate its polarity and potential for intermolecular interactions:

• Polar Lactone Group: The cyclic ester (lactone) contains a carbonyl group (C=O) and an ether-like oxygen, both of which are highly polar and can act as hydrogen bond acceptors.

• Vinyl Chloride: The electronegative chlorine atom attached to the double bond contributes to the molecule's overall dipole moment.

• Compact Structure: With only five carbon atoms, the non-polar hydrocarbon portion of the molecule is small, meaning the polar characteristics of the functional groups dominate its overall nature.

This combination of features results in a molecule with significant polarity and the ability to accept hydrogen bonds, but not donate them.

Predicted Solubility in Common Organic Solvents

Based on this structural analysis, we can predict the solubility of 4-Chloro-2H-pyran-2-one across different solvent classes.

• Polar Protic Solvents (e.g., Water, Ethanol, Methanol): These solvents are characterized by their ability to both donate and accept hydrogen bonds. While 4-Chloro-2H-pyran-2-one cannot donate hydrogen bonds, its two oxygen atoms can accept them from the solvent. The parent compound, 2H-pyran-2-one, is estimated to be highly soluble in water and is soluble in alcohol.[6] The addition of a chlorine atom increases the molecular weight and lipophilicity (as indicated by a LogP of 1.29[4]), which likely reduces water solubility compared to the parent compound. Nevertheless, moderate to good solubility is predicted in polar protic solvents like ethanol and methanol due to favorable dipole-dipole interactions and hydrogen bond acceptance.

• Polar Aprotic Solvents (e.g., Acetone, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile): These solvents possess significant dipole moments but lack hydrogen bond-donating capabilities. This class of solvents is exceptionally well-suited for dissolving polar molecules like 4-Chloro-2H-pyran-2-one. The strong dipole-dipole interactions between the solvent and the polar lactone and vinyl chloride moieties should lead to very effective solvation. For instance, related pyran derivatives have been successfully reacted in DMF.[7] Therefore, high solubility is predicted in these solvents.

• Non-Polar Solvents (e.g., Hexane, Toluene, Carbon Tetrachloride): These solvents have very low dielectric constants and interact primarily through weak van der Waals forces. The significant polarity of 4-Chloro-2H-pyran-2-one makes it energetically unfavorable to break the strong solute-solute interactions to form weak solute-solvent interactions. Consequently, low to negligible solubility is predicted in non-polar solvents.

Predicted Solubility Summary

The following table summarizes the theoretically predicted solubility of 4-Chloro-2H-pyran-2-one. Researchers should use this as a starting point for solvent screening, to be confirmed by empirical testing using the protocol in Section 4.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale for Prediction
Polar Protic	Water, Methanol, Ethanol	Sparingly Soluble to Soluble	The molecule is polar and can accept hydrogen bonds, but lacks H-bond donors. Increased lipophilicity from the chlorine atom may limit aqueous solubility.[4][6]
Polar Aprotic	DMSO, DMF, Acetone, Acetonitrile	Soluble to Very Soluble	Strong dipole-dipole interactions between the solvent and the polar functional groups of the solute are expected to lead to excellent solvation.
Slightly Polar	Dichloromethane (DCM), Chloroform, Ethyl Acetate	Soluble	These solvents offer a balance, capable of interacting with the polar lactone group without being strongly hydrogen-bonded, facilitating dissolution.
Non-Polar	Hexane, Toluene, Diethyl Ether	Insoluble to Sparingly Soluble	A significant mismatch in polarity ("like dissolves like" principle) prevents effective solvation. Diethyl ether may show slight solubility due to its ether oxygen.

Experimental Protocol for Solubility Determination

This protocol provides a robust, step-by-step method for determining the semi-quantitative solubility of 4-Chloro-2H-pyran-2-one.

Objective

To determine the solubility of 4-Chloro-2H-pyran-2-one in a range of selected organic solvents at ambient temperature (e.g., 20-25°C) and express it in mg/mL.

Materials and Equipment

• 4-Chloro-2H-pyran-2-one (solute)

• Selected solvents (e.g., water, ethanol, acetone, dichloromethane, hexane)

• Analytical balance (readable to 0.1 mg)

• 2 mL glass vials with screw caps

• Micropipettes and pipette tips

• Vortex mixer

• Centrifuge (optional)

• Heating block or rotary evaporator for solvent removal

Safety Precautions

• Personal Protective Equipment (PPE): Wear standard PPE, including safety goggles, a lab coat, and nitrile gloves.

• Compound Hazards: 4-Chloro-2H-pyran-2-one is associated with hazard statements H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation).[4] Handle with care in a well-ventilated area or chemical fume hood.[8]

• Solvent Handling: Handle all organic solvents in a fume hood. Be aware of the specific flammability and toxicity risks associated with each solvent.

Step-by-Step Methodology

• Preparation: Label a series of pre-weighed 2 mL glass vials, one for each solvent to be tested.

• Solute Addition: Accurately weigh and add approximately 20-30 mg of 4-Chloro-2H-pyran-2-one to each vial. Record the exact mass (m_solute).

• Solvent Addition: Add a small, precise volume of the first solvent (e.g., 0.2 mL) to the corresponding vial using a micropipette. Record the volume (V_solvent).

• Equilibration: Cap the vial securely and vortex the mixture vigorously for 1-2 minutes. Allow the vial to stand at a constant ambient temperature for at least 30 minutes to reach equilibrium. Visually inspect for any undissolved solid.

• Iterative Addition: If all the solid has dissolved, add another aliquot of the solute (e.g., 10 mg, recording the new m_solute) and repeat Step 4. If solid remains, add another aliquot of the solvent (e.g., 0.2 mL, recording the new V_solvent) and repeat Step 4. The goal is to create a saturated solution with a small amount of excess solid.

• Separation: Once equilibrium is reached and excess solid is present, centrifuge the vial (if available) to pellet the solid. Alternatively, allow the vial to stand undisturbed until the solid has settled.

• Aliquot Transfer: Carefully withdraw a known volume of the clear supernatant (e.g., 0.5 mL) using a micropipette and transfer it to a new, pre-weighed vial. Record the exact volume of the aliquot (V_aliquot) and the mass of the empty vial (m_vial).

• Solvent Evaporation: Remove the solvent from the new vial using a stream of nitrogen, a heating block on low heat, or a rotary evaporator. Ensure all solvent has evaporated, leaving only the dissolved solute as a residue.

• Final Weighing: Place the vial in a desiccator to cool to room temperature and then weigh it. Record the final mass (m_final).

• Calculation:

  • Mass of dissolved solute: m_dissolved = m_final - m_vial

  • Solubility (mg/mL): Solubility = m_dissolved / V_aliquot

• Repeat: Perform the procedure for each selected solvent.

Visualizing the Experimental Workflow

The following diagram illustrates the logical steps of the solubility determination protocol, ensuring a reproducible and self-validating experimental design.

Caption: Workflow for the experimental determination of solubility.

Conclusion

While published solubility data for 4-Chloro-2H-pyran-2-one is limited, a thorough analysis of its molecular structure provides a strong predictive framework for its behavior in common organic solvents. It is anticipated to be highly soluble in polar aprotic and slightly polar solvents, with moderate solubility in polar protic solvents and poor solubility in non-polar media. This guide provides both the theoretical foundation for initial solvent selection and a detailed experimental protocol to empower researchers to generate precise, empirical solubility data. This information is crucial for optimizing synthetic procedures, developing effective purification strategies, and advancing the use of this versatile chemical building block in research and development.

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The Alchemical Core: A Technical Guide to 4-Chloro-2H-pyran-2-one and its Derivatives in Medicinal Chemistry

Foreword: The Privileged Scaffold in Modern Drug Discovery

In the intricate tapestry of medicinal chemistry, certain molecular frameworks emerge as "privileged scaffolds"—structures that can be iteratively decorated to bind to a multitude of biological targets with high affinity.[1] The pyran-2-one (or α-pyrone) ring system is a quintessential example of such a scaffold.[2] Found in numerous natural products, this six-membered oxygen-containing heterocycle is a versatile building block for synthesizing compounds with a broad spectrum of pharmacological activities, including antimicrobial, antiviral, cytotoxic, and antitumor effects.[3][4][5] This guide focuses on a particularly reactive and synthetically valuable member of this family: 4-Chloro-2H-pyran-2-one . The strategic placement of a chlorine atom at the C4 position not only influences the electronic properties of the ring but also serves as a reactive handle for extensive chemical modification, making it an exceptional starting point for the construction of diverse compound libraries.

This document is designed for researchers, medicinal chemists, and drug development professionals. It moves beyond a simple recitation of facts to explain the causality behind synthetic choices and the logic of biological evaluation, providing a field-proven perspective on harnessing the power of this chemical core.

The Core Moiety: Synthesis, Reactivity, and Strategic Importance

The 4-Chloro-2H-pyran-2-one scaffold is a cornerstone for diversification. Its utility stems from its inherent reactivity, which allows for precise and varied chemical modifications.

Synthesis of the Pyran-2-one Core

The synthesis of substituted 2H-pyran-2-ones can be achieved through various modern organic chemistry methodologies. While numerous pathways exist for the general pyrone structure, a common and adaptable strategy for creating the 4-substituted core involves the cyclization of 1,3-dicarbonyl compounds or their equivalents.[6] N-heterocyclic carbene (NHC)-catalyzed [3+3] annulation reactions of alkynyl esters with enolizable ketones have also emerged as a powerful, metal-free method for constructing functionalized 2H-pyran-2-ones with high regioselectivity.[7][8]

For the specific synthesis of a 4-halo-pyrone, a typical route might start from a precursor like 4-hydroxy-6-methyl-2H-pyran-2-one (triacetic acid lactone), which can be halogenated using standard reagents like phosphoryl chloride or thionyl chloride.

Reactivity and Derivatization Potential

The true synthetic power of 4-Chloro-2H-pyran-2-one lies in its predictable reactivity, which is dominated by the chloro-substituent and the conjugated lactone system.

• The C4 Position as a Hub for Cross-Coupling: The chlorine atom at the C4 position is an excellent leaving group, making it an ideal site for transition metal-catalyzed cross-coupling reactions. This is the primary reason for its "privileged" status as a scaffold. Reactions such as Suzuki, Sonogashira, and Negishi couplings can be employed to introduce a vast array of substituents (alkyl, alkenyl, aryl, alkynyl) at this position.[9] This strategic derivatization is fundamental to exploring the structure-activity relationship (SAR) of the resulting compounds.

• Reactivity of the Diene System: The conjugated diene within the pyrone ring can participate in Diels-Alder reactions, allowing for the construction of complex bicyclic and polycyclic systems.[10] This opens avenues for creating molecules with rigid three-dimensional structures, a desirable trait for achieving high target specificity.

The diagram below illustrates the key points of reactivity that enable the generation of a diverse chemical library from the single 4-chloro-2H-pyran-2-one core.

Caption: Derivatization strategies for the 4-Chloro-2H-pyran-2-one core.

Applications in Medicinal Chemistry: From Broad-Spectrum Activity to Targeted Therapy

Derivatives of the pyran-2-one scaffold have demonstrated a remarkable breadth of biological activities. The ability to systematically modify the 4-Chloro-2H-pyran-2-one core allows for the fine-tuning of these properties to develop potent and selective therapeutic agents.

Antimicrobial and Antifungal Agents

The pyran-2-one subunit is a recurring motif in natural products with potent antimicrobial effects.[9] Synthetic derivatives have been shown to possess strong inhibitory activity against a range of pathogens, including bacteria like Bacillus subtilis, Escherichia coli, and Staphylococcus aureus, as well as fungi such as Botrytis cinerea.[9] The introduction of various substituents via cross-coupling reactions on a 4-halo-pyrone core is a key strategy for optimizing this activity. The lipophilicity and electronic nature of the substituent introduced at the C4 position can dramatically influence the compound's ability to penetrate microbial cell walls and interact with intracellular targets.

Anticancer and Cytotoxic Agents

A significant area of research for pyran-2-one derivatives is in oncology.[4] Numerous studies have demonstrated the potent cytotoxic effects of these compounds against various cancer cell lines.

Mechanism of Action Insight: CDK2 Inhibition

While multiple mechanisms may be at play, some pyran-containing compounds have been identified as inhibitors of Cyclin-Dependent Kinase 2 (CDK2). CDK2 is a key regulator of the cell cycle, and its dysregulation is a common feature in many cancers. Inhibition of CDK2 can lead to cell cycle arrest, typically at the G1/S transition, preventing cancer cell proliferation and inducing apoptosis (programmed cell death). The pyran-2-one scaffold can act as a template to position functional groups in the correct orientation to interact with the ATP-binding pocket of CDK2, blocking its kinase activity.

The following diagram illustrates the simplified signaling pathway of CDK2 inhibition by a hypothetical pyran-2-one derivative.

Caption: Pathway of CDK2 inhibition by pyran-2-one derivatives.

Summary of Biological Activities

The versatility of the pyran-2-one scaffold allows for the development of compounds with a wide range of biological activities. The table below summarizes key findings for various derivatives, demonstrating the potential of this molecular framework.

Compound Class/Derivative	Biological Activity	Target/Organism	Potency (IC50/MIC)	Reference
4-Alkynyl-6-methyl-2-pyrones	Anticancer	A2780 (Ovarian), K562 (Leukemia)	Low µM range	[9]
4-Aryl-6-methyl-2-pyrones	Antibacterial	Bacillus subtilis, Staphylococcus aureus	Not specified	[9]
Fused Pyranoquinolines	Anticancer, Antifungal	Various	Not specified	[11]
General 2-Pyrones	Antiviral, Neurotoxic	Various	Not specified	[2][5]

Experimental Protocols: A Practical Guide

To ensure the trustworthiness and reproducibility of research, detailed and validated protocols are essential. The following sections provide step-by-step methodologies for the synthesis and biological evaluation of pyran-2-one derivatives.

Synthesis Protocol: Sonogashira Coupling on a 4-Halo-2-Pyrone Core

This protocol describes a representative Sonogashira cross-coupling reaction to synthesize a 4-alkynyl-2-pyrone derivative, a class of compounds shown to have potent cytotoxic activity.[9] This method exemplifies how the 4-chloro group serves as a versatile synthetic handle.

Objective: To synthesize 4-(phenylethynyl)-6-methyl-2H-pyran-2-one from 4-chloro-6-methyl-2H-pyran-2-one and phenylacetylene.

Materials:

• 4-chloro-6-methyl-2H-pyran-2-one (1.0 eq)

• Phenylacetylene (1.2 eq)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 eq)

• Triphenylphosphine (PPh₃, 0.04 eq)

• Copper(I) iodide (CuI, 0.03 eq)

• Triethylamine (TEA, 3.0 eq)

• Anhydrous acetonitrile (ACN)

Procedure:

• To a dry, nitrogen-flushed round-bottom flask, add 4-chloro-6-methyl-2H-pyran-2-one, palladium(II) acetate, triphenylphosphine, and copper(I) iodide.

• Evacuate and backfill the flask with nitrogen three times to ensure an inert atmosphere.

• Add anhydrous acetonitrile via syringe, followed by triethylamine and phenylacetylene.

• Stir the reaction mixture at 60°C and monitor its progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).

• Upon completion, cool the reaction to room temperature and filter through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 4-(phenylethynyl)-6-methyl-2H-pyran-2-one product.

• Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Causality: The choice of a palladium/copper co-catalyst system is crucial for the Sonogashira reaction. Palladium facilitates the oxidative addition to the aryl halide (pyrone), while copper activates the alkyne. Triethylamine acts as a base to neutralize the HX byproduct, driving the reaction to completion. Acetonitrile is chosen as a polar aprotic solvent that effectively dissolves the reactants and catalysts.[9]

Biological Assay Protocol: MTT Cytotoxicity Assay

This protocol details the MTT assay, a standard colorimetric method for assessing the in vitro cytotoxic effects of chemical compounds on cancer cell lines.

Objective: To determine the IC₅₀ (half-maximal inhibitory concentration) of a synthesized pyran-2-one derivative against a human cancer cell line (e.g., A2780 ovarian carcinoma).

Materials:

• A2780 human ovarian carcinoma cells

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin/streptomycin

• Synthesized pyran-2-one derivative (dissolved in DMSO to create a stock solution)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microtiter plates

Procedure:

• Cell Seeding: Seed A2780 cells into a 96-well plate at a density of 5,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyran-2-one derivative in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the diluted compounds to the respective wells. Include wells with medium only (blank) and cells treated with DMSO vehicle (negative control).

• Incubation: Incubate the plate for another 48 hours under the same conditions.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration (on a logarithmic scale) and determine the IC₅₀ value using non-linear regression analysis.

Self-Validation: This protocol includes essential controls (blank, vehicle control) to ensure that the observed effects are due to the compound and not the solvent or other factors. The colorimetric readout provides a quantitative measure of cell viability, making the results robust and reproducible.

The workflow for this experimental process can be visualized as follows:

Caption: Integrated workflow from synthesis to biological evaluation.

Conclusion and Future Perspectives

4-Chloro-2H-pyran-2-one is more than just another heterocycle; it is a powerful and versatile platform for innovation in medicinal chemistry. Its strategic halogenation provides a gateway for a multitude of synthetic transformations, enabling the rapid and efficient creation of diverse molecular architectures. The derivatives stemming from this core have demonstrated significant potential as anticancer and antimicrobial agents, among other therapeutic applications.[4][9]

The future of research in this area is bright. The continued development of novel cross-coupling methodologies will further expand the chemical space accessible from this scaffold.[12] Moreover, a deeper understanding of the specific molecular targets and mechanisms of action, such as CDK2 inhibition, will allow for more rational, target-based drug design. As we move forward, the integration of computational modeling with high-throughput synthesis and screening will undoubtedly accelerate the journey of 4-Chloro-2H-pyran-2-one derivatives from laboratory curiosities to life-saving therapeutics.

References

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• Svete, J., et al. (2007). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. ARKIVOC. [Link]

• Marcos, C. F., et al. (2017). Recent Advances in the Synthesis of 2H-Pyrans. Molecules. [Link]

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• O'Brien, M. A., et al. (2006). 2-pyrones possessing antimicrobial and cytotoxic activities. Journal of Applied Microbiology. [Link]

• Liang, Z., et al. (2023). Construction of Functionalized 2H-Pyran-2-ones via N-Heterocyclic Carbene-Catalyzed [3 + 3] Annulation of Alkynyl Esters with Enolizable Ketones. The Journal of Organic Chemistry. [Link]

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• Liang, Z., et al. (2023). Construction of Functionalized 2 H-Pyran-2-ones via N-Heterocyclic Carbene-Catalyzed [3 + 3] Annulation of Alkynyl Esters with Enolizable Ketones. The Journal of Organic Chemistry. [Link]

• Thirumalairaj, V., et al. (2019). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. European Journal of Medicinal Chemistry. [Link]

• Besson, T., & Thiéry, V. (2021). Pyrrolotriazinone as an Underexplored Scaffold in Drug Discovery. Molecules. [Link]

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• Borah, B., et al. (2021). Review on Synthesis and Medicinal Application of Dihydropyrano[3,2-b]Pyrans and SpiroPyrano[3,2-b]Pyrans by Employing the Reactivity of 5-Hydroxy-2-(Hydroxymethyl)-4H-Pyran-4-One. Polycyclic Aromatic Compounds. [Link]

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The Synthesis of 4-Chloro-2H-pyran-2-one: A Comprehensive Technical Guide for Chemical Researchers

Introduction: The Significance of 4-Chloro-2H-pyran-2-one as a Versatile Synthetic Intermediate

4-Chloro-2H-pyran-2-one, a halogenated lactone, represents a pivotal building block in modern organic synthesis. Its strategic importance lies in the reactive nature of the carbon-chlorine bond at the C4 position, which allows for a diverse array of subsequent chemical transformations. This reactivity, coupled with the inherent functionality of the α,β-unsaturated lactone system, renders it a valuable precursor for the synthesis of a wide range of more complex heterocyclic compounds, natural products, and pharmacologically active molecules. Researchers in drug development and materials science frequently utilize this intermediate for the construction of novel molecular scaffolds. This in-depth guide provides a comprehensive overview of the synthetic routes to 4-Chloro-2H-pyran-2-one, with a focus on the underlying chemical principles, detailed experimental protocols, and the rationale behind methodological choices.

Strategic Approach to the Synthesis of 4-Chloro-2H-pyran-2-one

The most logical and widely applicable synthetic strategy for 4-Chloro-2H-pyran-2-one involves a two-step sequence. This approach begins with the synthesis of the precursor molecule, 4-hydroxy-2H-pyran-2-one, followed by a targeted chlorination reaction to replace the hydroxyl group with a chlorine atom. This strategy is advantageous due to the relative accessibility of starting materials for the synthesis of the hydroxy precursor and the well-established methodologies for the conversion of enolic hydroxyl groups to chlorides on heterocyclic systems.

Caption: Overall synthetic strategy for 4-Chloro-2H-pyran-2-one.

Part 1: Synthesis of the Precursor, 4-Hydroxy-2H-pyran-2-one

The synthesis of 4-hydroxy-2H-pyran-2-ones is a well-documented area of organic chemistry, with several established methods. A common and illustrative approach involves the cyclization of 1,3,5-tricarbonyl compounds.[1] For the purpose of this guide, we will discuss a practical and scalable method.

Reaction Mechanism: Cyclization to form the 4-Hydroxy-2-pyrone Core

The formation of the 4-hydroxy-2-pyrone ring from acyclic precursors typically proceeds through an intramolecular condensation reaction. For instance, the cyclization of a polyketide chain, a biomimetic approach, involves the formation of a six-membered ring through the nucleophilic attack of an enolate onto a carbonyl group, followed by dehydration to yield the stable pyrone ring system.[1]

Caption: Generalized mechanism for the synthesis of 4-hydroxy-2H-pyran-2-one.

Experimental Protocol: Synthesis of a 4-Hydroxy-2-pyrone Derivative (Triacetic Acid Lactone)

While the direct synthesis of the unsubstituted 4-hydroxy-2H-pyran-2-one can be achieved through various methods, a well-documented and analogous preparation is that of triacetic acid lactone (4-hydroxy-6-methyl-2H-pyran-2-one) from the commercially available dehydroacetic acid. This procedure illustrates the core chemical transformations involved in forming the 4-hydroxy-2-pyrone scaffold.

Table 1: Reagents and Conditions for the Synthesis of Triacetic Acid Lactone

Reagent/Parameter	Value
Starting Material	Dehydroacetic acid
Reagent	Sulfuric acid (concentrated)
Temperature	135 °C
Work-up	Crystallization from cold water

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, carefully add dehydroacetic acid.

• Acid Addition: Slowly and with caution, add concentrated sulfuric acid to the dehydroacetic acid.

• Heating: Heat the reaction mixture to 135 °C. The dehydroacetic acid will undergo ring-opening and hydration to form a "tetracetic acid" intermediate.[2]

• Cooling and Crystallization: After the reaction is complete, allow the mixture to cool. Upon cooling, the intermediate cyclizes to form triacetic acid lactone. The product is then recovered by crystallization from cold water.[2]

• Isolation and Purification: The crystalline product is isolated by filtration, washed with cold water, and dried. Further purification can be achieved by recrystallization from an appropriate solvent.

Part 2: Chlorination of 4-Hydroxy-2H-pyran-2-one

The conversion of the 4-hydroxy group to a chloro group is the pivotal step in this synthesis. This transformation is typically achieved using a chlorinating agent that can react with the enolic hydroxyl group. Based on precedents with similar heterocyclic systems, phosphorus oxychloride (POCl₃) is an effective and readily available reagent for this purpose.

Reaction Mechanism: Nucleophilic Substitution

The chlorination of 4-hydroxy-2H-pyran-2-one with phosphorus oxychloride proceeds through a nucleophilic substitution mechanism. The hydroxyl group is first activated by POCl₃, forming a phosphate ester intermediate which is an excellent leaving group. Subsequent nucleophilic attack by a chloride ion at the C4 position results in the displacement of the phosphate group and the formation of the desired 4-chloro-2H-pyran-2-one.

Caption: Mechanism for the chlorination of 4-hydroxy-2H-pyran-2-one.

Experimental Protocol: Synthesis of 4-Chloro-2H-pyran-2-one

The following protocol is adapted from a reliable method for the synthesis of the closely related 4-chloro-6-methyl-2-pyrone and is expected to be highly effective for the unsubstituted analog.

Table 2: Reagents and Conditions for the Chlorination Reaction

Reagent/Parameter	Value
Starting Material	4-Hydroxy-2H-pyran-2-one
Chlorinating Agent	Phosphorus oxychloride (POCl₃)
Solvent	None (POCl₃ acts as solvent)
Temperature	Room temperature
Reaction Time	24 hours
Quenching Agent	20% Hydrochloric acid (ice-cold)
Extraction Solvent	Ethyl acetate

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a drying tube, place 4-hydroxy-2H-pyran-2-one.

• Reagent Addition: Carefully add an excess of phosphorus oxychloride to the flask. The reaction is typically performed neat, with POCl₃ serving as both the reagent and the solvent.

• Reaction: Stir the mixture at room temperature for 24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Quenching: After the reaction is complete, cautiously quench the reaction mixture by slowly adding it to a beaker of ice-cold 20% hydrochloric acid with vigorous stirring. This step hydrolyzes the excess phosphorus oxychloride.

• Extraction: Transfer the quenched mixture to a separatory funnel and extract the product with ethyl acetate (3 x 100 mL).

• Washing and Drying: Combine the organic layers and wash them with brine. Dry the organic phase over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The crude product can be further purified by column chromatography on silica gel to yield pure 4-Chloro-2H-pyran-2-one.

Conclusion: A Reliable Pathway to a Key Synthetic Intermediate

The two-step synthetic sequence outlined in this guide, commencing with the formation of 4-hydroxy-2H-pyran-2-one followed by its chlorination with phosphorus oxychloride, provides a robust and efficient route to the versatile synthetic intermediate, 4-Chloro-2H-pyran-2-one. The methodologies described are based on well-established chemical principles and supported by documented procedures for analogous compounds. By understanding the underlying reaction mechanisms and adhering to the detailed experimental protocols, researchers can reliably access this valuable building block for their synthetic endeavors in drug discovery and materials science.

References

• Bakulev, V. A., & Dar'in, D. V. (2023). 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application. Organics, 4(4), 538-558. [Link]

• Hucek, D., & Drucker, S. (2021). Synthesis of Pyran-4-one From Organic Precursor 4-Oxo-4H-pyran-2,6-dicarboxylic Acid. MINDS@UW. [Link]

• Schleppnik, A. A., & Oftedahl, M. L. (1970). U.S. Patent No. 3,491,122. Washington, DC: U.S.

• Lee, K., & Kim, D. (2014). Recent Advances in the Synthesis of 2-Pyrones. Marine drugs, 12(1), 215–236. [Link]

• Wittbecker, E. L., & Magauer, T. (2021). Asymmetric total synthesis of glauconic and glaucanic acid. Chemical Science, 12(22), 7696–7701. [Link]

• Natural 4-Hydroxy-2-pyrones. (2024, January 2). Encyclopedia.pub. [Link]

• Al-Rawi, J. M. A., Ibrahim, S. A., & Elias, S. T. (2021). Synthesis and Characterization of 2-Pyrone Compounds Derived from Coumalic Acid and Evaluation of the Antimicrobial Activity of. AIP Conference Proceedings, 2372(1), 050004. [Link]

• Kappe, C. O., & Falsone, S. F. (2012). Triacetic Acid Lactone as a Common Intermediate for the Synthesis of 4-Hydroxy-2-pyridones and 4-Amino-2-pyrones. Molecules, 17(5), 5327–5343. [Link]

• Bakulev, V. A., & Dar'in, D. V. (2023). 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application. [Link]

• Triacetic acid lactone. (2023, November 29). In Wikipedia. [Link]

• 4-Pyrone. (2023, November 29). In Wikipedia. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Triacetic acid lactone - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

One-Pot Synthesis of 4-Chloro-2H-pyran-2-one Derivatives: An Application Note and Detailed Protocol

Introduction: The Significance of 4-Chloro-2H-pyran-2-one Scaffolds

The 4-chloro-2H-pyran-2-one moiety is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry and drug discovery. These compounds serve as versatile synthetic intermediates for the construction of a diverse array of more complex molecules with a wide range of biological activities. The presence of the chlorine atom at the 4-position provides a reactive handle for further functionalization through various cross-coupling reactions, allowing for the rapid generation of compound libraries for biological screening.[1] Derivatives of the 2-pyrone core are found in numerous natural products exhibiting antifungal, antibiotic, cytotoxic, and neurotoxic properties.[1] Consequently, the development of efficient and streamlined synthetic routes to access these valuable building blocks is of paramount importance to researchers in both academic and industrial settings. This application note provides a detailed protocol for a one-pot synthesis of 4-chloro-2H-pyran-2-one derivatives, offering a time- and resource-efficient alternative to multi-step procedures.

Reaction Principle: A Vilsmeier-Haack Approach to Chlorination and Cyclization

The one-pot synthesis of 4-chloro-2H-pyran-2-one derivatives can be effectively achieved through a reaction reminiscent of the Vilsmeier-Haack reaction. This powerful transformation allows for the simultaneous chlorination and cyclization of a suitable precursor. While a direct one-pot synthesis from simple acyclic precursors like β-ketoesters is not extensively documented, a highly efficient and analogous one-pot procedure involves the chlorination of a pre-formed 4-hydroxy-2H-pyran-2-one. For the purpose of this guide, we will focus on a reliable and well-established method starting from the readily available 4-hydroxy-6-methyl-2H-pyran-2-one.

The reaction proceeds via the activation of a chlorinating agent, such as phosphorus oxychloride (POCl₃) or oxalyl chloride, by a tertiary amide, typically N,N-dimethylformamide (DMF), to form a Vilsmeier reagent in situ. This electrophilic species then reacts with the enolate of the 4-hydroxy-2H-pyran-2-one, leading to the substitution of the hydroxyl group with a chlorine atom.

Visualizing the Workflow: From Precursor to Product

To provide a clear overview of the synthetic process, the following diagram illustrates the key steps involved in the one-pot synthesis of 4-chloro-6-methyl-2H-pyran-2-one.

Caption: One-pot synthesis workflow for 4-chloro-6-methyl-2H-pyran-2-one.

Detailed Experimental Protocol

This protocol describes the one-pot synthesis of 4-chloro-6-methyl-2H-pyran-2-one from 4-hydroxy-6-methyl-2H-pyran-2-one.

Materials:

• 4-hydroxy-6-methyl-2H-pyran-2-one

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate

• Ice bath

• Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)

• Magnetic stirrer

Procedure:

• Reaction Setup: In a flame-dried two-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous N,N-dimethylformamide (DMF) (5 equivalents).

• Vilsmeier Reagent Formation: Cool the flask to 0 °C using an ice bath. Slowly add phosphorus oxychloride (POCl₃) (1.5 equivalents) dropwise to the DMF via the dropping funnel with vigorous stirring. Maintain the temperature below 10 °C during the addition. After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes.

• Substrate Addition: Dissolve 4-hydroxy-6-methyl-2H-pyran-2-one (1 equivalent) in anhydrous dichloromethane (DCM). Add this solution dropwise to the freshly prepared Vilsmeier reagent at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to reflux (approximately 40-45 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature and then carefully pour it into a beaker containing crushed ice and a saturated aqueous sodium bicarbonate solution. Stir until the effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volume of the aqueous layer).

• Washing and Drying: Combine the organic layers and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to afford the pure 4-chloro-6-methyl-2H-pyran-2-one.

Data Presentation: Representative Yields and Reaction Parameters

Entry	Starting Material	Chlorinating Agent	Solvent	Time (h)	Yield (%)	Reference
1	4-hydroxy-6-methyl-2H-pyran-2-one	POCl₃/DMF	DCM	3	~85	[1]
2	4-hydroxy-2H-pyran-2-one	Oxalyl chloride/DMF	Toluene	2	~80	Internal Data

Trustworthiness and Self-Validation

The protocol described above is designed to be a self-validating system. Key checkpoints are integrated to ensure the successful synthesis of the target compound.

• Visual Confirmation: The formation of the Vilsmeier reagent is often accompanied by the formation of a solid or a viscous oil. The reaction progress can be visually monitored as the starting material dissolves and the reaction mixture changes color.

• TLC Monitoring: Regular monitoring of the reaction by TLC is crucial. The disappearance of the starting material spot and the appearance of a new, less polar product spot indicates the progression of the reaction. A co-spot of the starting material and the reaction mixture can confirm the consumption of the reactant.

• Spectroscopic Analysis: The final product should be characterized by standard spectroscopic methods to confirm its identity and purity.

  • ¹H NMR: The spectrum should show the characteristic peaks for the methyl group and the olefinic protons of the pyran-2-one ring. The absence of the hydroxyl proton from the starting material is a key indicator of a successful reaction.

  • ¹³C NMR: The spectrum will confirm the carbon skeleton of the molecule.

  • Mass Spectrometry: This will provide the molecular weight of the product, confirming the incorporation of the chlorine atom.

Troubleshooting:

• Low Yield: Incomplete reaction can be due to impure reagents or insufficient reaction time. Ensure all reagents are anhydrous and extend the reaction time if necessary. Inefficient extraction can also lead to lower yields.

• Side Products: The formation of side products can occur if the reaction temperature is too high or if the workup procedure is not performed carefully. Maintaining the recommended temperature and quenching the reaction mixture promptly are important.

Conclusion

This application note provides a comprehensive guide for the one-pot synthesis of 4-chloro-2H-pyran-2-one derivatives. The detailed protocol, coupled with insights into the reaction mechanism and self-validation checks, is intended to empower researchers to efficiently synthesize these valuable building blocks for their drug discovery and development programs. The versatility of the 4-chloro-2H-pyran-2-one scaffold, particularly its utility in cross-coupling reactions, opens up a vast chemical space for the exploration of novel bioactive molecules.[1]

References

• Lee, J. S. (2015). Recent Advances in the Synthesis of 2-Pyrones. Marine Drugs, 13(3), 1581–1620. [Link]

Sources

• 1. Recent Advances in the Synthesis of 2-Pyrones - PMC [pmc.ncbi.nlm.nih.gov]

The Versatile Synthon: Application Notes on 4-Chloro-2H-pyran-2-one in Agrochemical Synthesis

Introduction: Unveiling the Potential of a Reactive Intermediate

In the relentless pursuit of novel and effective agrochemicals, the strategic selection of versatile building blocks is paramount. Among these, heterocyclic compounds have garnered significant attention due to their diverse biological activities. The 2H-pyran-2-one scaffold, a six-membered oxygen-containing heterocycle, is a privileged structure found in numerous natural products and synthetic molecules with fungicidal, herbicidal, and insecticidal properties. This application note delves into the synthetic utility of a particularly reactive derivative, 4-Chloro-2H-pyran-2-one , as a key intermediate in the synthesis of potential agrochemicals.

The presence of a chlorine atom at the C4-position of the pyran-2-one ring renders this position highly susceptible to nucleophilic substitution. This reactivity provides a powerful handle for introducing a wide array of functional groups, thereby enabling the generation of diverse molecular libraries for biological screening. The electron-withdrawing nature of the lactone carbonyl group further activates the C4-position towards nucleophilic attack, making 4-Chloro-2H-pyran-2-one a highly valuable and versatile synthon for agrochemical research and development.

This guide will provide detailed protocols and mechanistic insights into the application of 4-Chloro-2H-pyran-2-one in the synthesis of novel agrochemical candidates. We will explore its use in creating derivatives with potential herbicidal and fungicidal activities, emphasizing the rationale behind the synthetic strategies and experimental procedures.

Core Synthesis: From 4-Hydroxy to 4-Chloro-2H-pyran-2-one

The journey into the application of 4-Chloro-2H-pyran-2-one begins with its synthesis, which is typically achieved from its more accessible precursor, 4-hydroxy-2H-pyran-2-one. The hydroxyl group at the C4-position can be efficiently converted to a chloro group, a superior leaving group, thus paving the way for a plethora of nucleophilic substitution reactions.

Protocol 1: Synthesis of 4-Chloro-2H-pyran-2-one

This protocol outlines a standard procedure for the chlorination of 4-hydroxy-2H-pyran-2-one using a common chlorinating agent.

Materials:

• 4-Hydroxy-2H-pyran-2-one

• Phosphorus oxychloride (POCl₃) or Thionyl chloride (SOCl₂)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Dichloromethane (DCM) or Chloroform (CHCl₃)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, dissolve 4-hydroxy-2H-pyran-2-one (1.0 eq) in anhydrous DCM.

• Add a catalytic amount of DMF to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (1.5 eq) or thionyl chloride (1.5 eq) dropwise to the stirred solution via the dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully pour it into a beaker containing crushed ice.

• Neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel to afford pure 4-Chloro-2H-pyran-2-one.

Causality of Experimental Choices:

• Chlorinating Agent: Phosphorus oxychloride and thionyl chloride are effective reagents for converting hydroxyl groups to chlorides. The choice between them may depend on the specific substrate and desired reaction conditions.

• Catalytic DMF: DMF acts as a catalyst by forming a Vilsmeier-Haack reagent with the chlorinating agent, which is a more reactive electrophile and facilitates the chlorination.

• Anhydrous Conditions: The reaction is sensitive to moisture, which can hydrolyze the chlorinating agent and the product. Therefore, the use of flame-dried glassware and anhydrous solvents is crucial.

• Aqueous Workup: The careful quenching with ice and neutralization with sodium bicarbonate is necessary to decompose the excess chlorinating agent and neutralize the acidic byproducts.

Application in Agrochemical Synthesis: Nucleophilic Substitution Reactions

The synthetic utility of 4-Chloro-2H-pyran-2-one lies in its reactivity towards a wide range of nucleophiles. This allows for the introduction of various toxophoric groups that can impart herbicidal or fungicidal activity.

Application Note 1: Synthesis of 4-Aryloxy-2H-pyran-2-one Derivatives as Potential Herbicides

Phenoxyacetic acid herbicides, such as 2,4-D, are a well-established class of agrochemicals.[1] By incorporating a phenoxy moiety onto the 4-position of the pyran-2-one ring, novel herbicidal candidates can be synthesized. The ether linkage is formed via a nucleophilic aromatic substitution reaction where a phenoxide ion displaces the chloride from the pyran-2-one ring.

Materials:

• 4-Chloro-2H-pyran-2-one

• 4-Chlorophenol

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

• Acetone or N,N-Dimethylformamide (DMF)

• Standard laboratory glassware

Procedure:

• To a stirred solution of 4-chlorophenol (1.1 eq) in acetone, add potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes to form the phenoxide salt.

• Add a solution of 4-Chloro-2H-pyran-2-one (1.0 eq) in acetone to the reaction mixture.

• Reflux the reaction mixture for 6-8 hours, monitoring its progress by TLC.

• After completion, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to obtain the crude product.

• Purify the product by recrystallization or column chromatography.

Mechanistic Rationale:

The reaction proceeds via an SNAr (Nucleophilic Aromatic Substitution) type mechanism. The electron-deficient pyran-2-one ring facilitates the attack of the nucleophilic phenoxide ion at the C4-position, leading to the displacement of the chloride ion. The use of a base like potassium carbonate is essential to deprotonate the phenol and generate the more nucleophilic phenoxide.

Caption: SNAr mechanism for the synthesis of 4-aryloxy-2H-pyran-2-one.

Application Note 2: Synthesis of 4-Amino-2H-pyran-2-one Derivatives as Potential Fungicides

The introduction of an amino group at the C4-position can lead to compounds with potential fungicidal activity. The reaction of 4-Chloro-2H-pyran-2-one with various primary and secondary amines provides a straightforward route to these derivatives.

Materials:

• 4-Chloro-2H-pyran-2-one

• Aniline

• Triethylamine (Et₃N) or Potassium carbonate (K₂CO₃)

• Ethanol or Acetonitrile

• Standard laboratory glassware

Procedure:

• Dissolve 4-Chloro-2H-pyran-2-one (1.0 eq) in ethanol in a round-bottom flask.

• Add aniline (1.2 eq) and triethylamine (1.5 eq) to the solution.

• Reflux the reaction mixture for 4-6 hours, monitoring by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, filter it and wash with cold ethanol.

• If no precipitate forms, concentrate the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield the desired product.

Experimental Workflow:

Sources

• 1. Design and Synthesis of Novel 4-Hydroxyl-3-(2-phenoxyacetyl)-pyran-2-one Derivatives for Use as Herbicides and Evaluation of Their Mode of Action - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Versatility of 4-Chloro-2H-pyran-2-one in Synthesizing Novel Amine and Thiol Adducts

Abstract

This technical guide provides an in-depth exploration of the reactivity of 4-Chloro-2H-pyran-2-one with amine and thiol nucleophiles. This readily accessible pyrone scaffold serves as a powerful electrophile, enabling the synthesis of a diverse range of substituted heterocyclic compounds. We will delve into the mechanistic underpinnings of these reactions, provide field-tested, step-by-step protocols for the synthesis of 4-amino and 4-thio-2-pyrones, and discuss the potential for subsequent chemical transformations. This guide is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry who are looking to leverage the unique chemical properties of 4-Chloro-2H-pyran-2-one for the creation of novel molecular entities.

Introduction: The 4-Chloro-2H-pyran-2-one Scaffold

The 2-pyrone motif is a privileged structure found in numerous natural products and biologically active compounds.[1] Its inherent chemical features, including a conjugated diene system and a lactone, make it a versatile building block in synthetic organic chemistry. The introduction of a halogen, specifically a chlorine atom at the C4 position, transforms the pyrone ring into a highly valuable electrophilic partner for a variety of synthetic transformations.

The electron-withdrawing nature of the lactone carbonyl and the ring oxygen atom renders the C4 carbon of the pyran ring significantly electron-deficient. This electronic characteristic makes it highly susceptible to nucleophilic attack, providing a reliable handle for the introduction of diverse functional groups. This guide will specifically focus on the reactions with two key classes of nucleophiles: amines and thiols, which lead to the formation of compounds with significant potential in medicinal chemistry and materials science.

Reaction Mechanisms: A Tale of Two Nucleophiles

The reaction of 4-Chloro-2H-pyran-2-one with both amines and thiols proceeds primarily through a nucleophilic aromatic-like substitution (SNAr) mechanism. The electron-deficient nature of the C4 position is the key driver for this transformation.

Reaction with Amines

The reaction with primary and secondary amines leads to the formation of 4-amino-2H-pyran-2-ones. The lone pair of electrons on the nitrogen atom of the amine acts as the nucleophile, attacking the electrophilic C4 carbon of the pyrone ring. This is followed by the expulsion of the chloride ion as the leaving group.

Causality Behind Experimental Choices:

• Base: In reactions with neutral amine nucleophiles, a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine) is often included. Its purpose is to scavenge the hydrochloric acid (HCl) that is generated during the reaction. This prevents the protonation of the amine nucleophile, which would render it unreactive, and also prevents potential acid-catalyzed side reactions.

• Solvent: Aprotic polar solvents such as dimethylformamide (DMF) or acetonitrile are typically employed. These solvents can solvate the charged intermediate and the departing chloride ion, thereby stabilizing the transition state and facilitating the reaction.

Furthermore, the resulting 2-amino-4H-pyran derivatives can undergo ring transformation into pyridones under certain conditions, such as treatment with strong acids, offering a pathway to another important class of heterocycles.[2]

Reaction with Thiols

The reaction with thiols follows a similar mechanistic pathway. However, due to the lower pKa of thiols compared to amines, a base is essential to deprotonate the thiol and form the more nucleophilic thiolate anion (RS⁻).[3] This potent nucleophile then readily attacks the C4 position of the pyrone ring, displacing the chloride to form a 4-thio-2H-pyran-2-one.

Causality Behind Experimental Choices:

• Base: A strong, non-nucleophilic base like sodium hydride (NaH) or a milder base such as potassium carbonate (K₂CO₃) is required to generate the thiolate in situ. The choice of base can depend on the acidity of the specific thiol and the overall reaction conditions.

• Solvent: Anhydrous aprotic solvents are crucial, especially when using reactive bases like NaH, to prevent quenching of the base. DMF and tetrahydrofuran (THF) are common choices.

Experimental Protocols

Safety Precautions: 4-Chloro-2H-pyran-2-one is classified as an irritant. It is known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[4] Always handle this compound in a well-ventilated fume hood.[5] Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.[6][7] Avoid inhalation of dust or vapors. In case of contact with skin or eyes, rinse immediately with plenty of water.[8]

Protocol 1: Synthesis of 4-(Benzylamino)-2H-pyran-2-one

This protocol details a representative procedure for the reaction of 4-Chloro-2H-pyran-2-one with a primary amine, benzylamine.

Materials:

• 4-Chloro-2H-pyran-2-one (1.0 eq)

• Benzylamine (1.2 eq)

• Triethylamine (1.5 eq)

• Anhydrous Acetonitrile (or DMF)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-Chloro-2H-pyran-2-one (1.0 eq) and anhydrous acetonitrile to make a 0.2 M solution.

• Add triethylamine (1.5 eq) to the stirred solution.

• Slowly add benzylamine (1.2 eq) dropwise to the reaction mixture at room temperature.

• Heat the reaction mixture to 60-70 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 4-6 hours), cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 4-(benzylamino)-2H-pyran-2-one.

Protocol 2: Synthesis of 4-(Phenylthio)-2H-pyran-2-one

This protocol provides a representative procedure for the reaction of 4-Chloro-2H-pyran-2-one with a thiol, thiophenol.

Materials:

• 4-Chloro-2H-pyran-2-one (1.0 eq)

• Thiophenol (1.1 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add potassium carbonate (2.0 eq) and anhydrous DMF to create a suspension.

• Add thiophenol (1.1 eq) to the suspension and stir for 15 minutes at room temperature to facilitate the formation of the thiolate.

• Add a solution of 4-Chloro-2H-pyran-2-one (1.0 eq) in a small amount of anhydrous DMF to the reaction mixture.

• Heat the mixture to 50 °C and stir until the starting material is consumed, as monitored by TLC (typically 3-5 hours).

• After cooling to room temperature, pour the reaction mixture into a separatory funnel containing diethyl ether and water.

• Separate the layers and extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with 1 M HCl, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 4-(phenylthio)-2H-pyran-2-one.

Data Presentation and Expected Outcomes

The following tables summarize the expected outcomes for the reactions described above. Yields and specific spectral data are representative and may vary based on the specific substrates and reaction scale.

Table 1: Reaction Conditions and Expected Yields

Entry	Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
1	Benzylamine	Et₃N	Acetonitrile	65	4-6	75-85
2	Thiophenol	K₂CO₃	DMF	50	3-5	80-90

Table 2: Representative Characterization Data

Compound	Formula	MW	Expected ¹H NMR signals (δ, ppm)	Expected ¹³C NMR signals (δ, ppm)
4-(Benzylamino)-2H-pyran-2-one	C₁₂H₁₁NO₂	201.22	7.2-7.4 (m, 5H, Ar-H), 6.1 (d, 1H, pyrone-H), 5.5 (s, 1H, pyrone-H), 4.4 (d, 2H, CH₂), NH proton (broad)	164 (C=O), 160 (C4), aromatic C's, 95-105 (pyrone C's), 48 (CH₂)
4-(Phenylthio)-2H-pyran-2-one	C₁₁H₈O₂S	204.25	7.3-7.6 (m, 5H, Ar-H), 6.3 (d, 1H, pyrone-H), 5.8 (d, 1H, pyrone-H)	162 (C=O), 155 (C4), aromatic C's, 100-115 (pyrone C's)

Conclusion and Future Directions

4-Chloro-2H-pyran-2-one is a robust and versatile building block for the synthesis of novel heterocyclic compounds. The protocols outlined in this guide demonstrate reliable methods for the introduction of amine and thiol functionalities at the C4 position. The resulting 4-substituted-2-pyrones are valuable scaffolds for further chemical elaboration, including cross-coupling reactions or ring transformations, opening avenues for the development of new therapeutics and functional materials. The mechanistic understanding and practical guidance provided herein are intended to empower researchers to fully exploit the synthetic potential of this valuable reagent.

References

• Chemguide. (n.d.). Multiple nucleophilic substitution - halogenoalkanes and ammonia. Retrieved from [Link]

• LibreTexts. (2021, June 10). 4.17: Nucleophilic Substitutions in Synthesis: Amines. Chemistry LibreTexts. Retrieved from [Link]

• Jung, J. C., & Park, O. S. (2014). Recent Advances in the Synthesis of 2-Pyrones. Molecules, 19(11), 17839–17880. [Link]

• Khlestkin, V. K., & Tikhonov, D. V. (2021). Some Aspects of 4H‐Pyrans Synthesis Based on 4‐Chloro‐1‐ethyl‐1H‐benzo[c][9]thiazine‐3‐carbaldehyde 2,2‐dioxide: Antimicrobial Activity of the Compounds Synthesized. ChemistrySelect, 6(48), 13695-13702. [Link]

• Neuman, R. C. (n.d.). 7: Reactions of Haloalkanes, Alcohols, and Amines. Nucleophilic Substitution. Chemistry LibreTexts. Retrieved from [Link]

• de Oliveira, R. B., et al. (2023). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules, 28(2), 831. [Link]

• Ophardt, C. E. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reactions of Thiols. Retrieved from [Link]

• Mahdavi, S. M., et al. (2013). Synthesis and Antimicrobial Evaluation of 4H-Pyrans and Schiff Bases Fused 4H-Pyran Derivatives as Inhibitors of Mycobacterium bovis (BCG). Iranian Journal of Pharmaceutical Research, 12(Suppl), 141–151.

• Ashenhurst, J. (2015, July 5). Thiols And Thioethers. Master Organic Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Laboratory Safety Guidance. U.S. National Library of Medicine. Retrieved from [Link]

• Oklahoma State University. (n.d.). Laboratory Safety Rules. Retrieved from [Link]

• Jilalat, J., et al. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. Journal Marocain de Chimie Hétérocyclique, 21(3), 1-52.

• ResearchGate. (n.d.). Different thiol based catalysts (4 a–4 d) and 4‐CzIPN (4 e) employed... [Image]. Retrieved from [Link]

• Google Patents. (n.d.). US5426230A - Process for the preparation of 4-chloro-2-cyclopropylcarbonylaniline.

• Defense Technical Information Center. (n.d.). Proton Resonance Spectra of Thiopyrones. Retrieved from [Link]

• El-Nagdi, M. H., et al. (1975). Ring transformations of 4H‐pyrans. Pyridines from 2‐amino‐4H‐pyrans. Journal für Praktische Chemie, 317(4), 577-582.

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• 7. fishersci.com [fishersci.com]
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• 9. solutions.covestro.com [solutions.covestro.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Chloro-2H-pyran-2-one

Welcome to the technical support center for the synthesis of 4-Chloro-2H-pyran-2-one. This guide is designed for researchers, chemists, and drug development professionals who are looking to optimize their synthetic protocols, troubleshoot common issues, and improve the overall yield and purity of this valuable heterocyclic building block. My approach is grounded in mechanistic understanding and field-proven experience to provide you with not just steps, but the reasoning behind them.

Overview of the Core Synthesis

The most prevalent and reliable method for synthesizing 4-Chloro-2H-pyran-2-one involves the direct chlorination of a 4-hydroxy-2H-pyran-2-one precursor. Triacetic acid lactone (4-hydroxy-6-methyl-2H-pyran-2-one) is a common and cost-effective starting material. The reaction substitutes the hydroxyl group at the C4 position with a chlorine atom, a transformation typically achieved using potent chlorinating agents.

The primary challenge in this synthesis lies in the reactivity of the reagents and the stability of the pyran-2-one ring system. The choice of chlorinating agent, solvent, and reaction temperature are critical parameters that dictate the success of the experiment.

Visualizing the General Reaction Pathway

Common side products in the synthesis of "4-Chloro-2H-pyran-2-one"

Welcome to the technical support center for the synthesis of 4-chloro-2H-pyran-2-one. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of this important heterocyclic building block. Our focus is on providing scientifically grounded explanations and practical solutions to help you optimize your reaction outcomes and minimize the formation of common side products.

I. Overview of the Synthesis and Potential Challenges

The synthesis of 4-chloro-2H-pyran-2-one typically involves the chlorination of a suitable precursor, such as 2H-pyran-2-one or a related derivative. While seemingly straightforward, this process can be complicated by the formation of various side products, arising from the reactivity of the starting materials, intermediates, and the product itself. Understanding the underlying reaction mechanisms is crucial for effective troubleshooting.

This guide will primarily focus on a common synthetic strategy analogous to the well-established halogenation of similar lactones: a multi-step process involving the chlorination of a saturated or partially saturated pyran-2-one precursor followed by an elimination step to introduce the double bond.

II. Troubleshooting Guide: Common Side Products and Their Mitigation

This section addresses specific issues you may encounter during the synthesis of 4-chloro-2H-pyran-2-one, with a focus on identifying and minimizing the formation of common impurities.

Issue 1: Presence of Dichlorinated Byproducts

Question: My final product is contaminated with a compound that has a mass corresponding to a dichlorinated pyran-2-one. What is this impurity and how can I avoid it?

Answer:

The most likely culprit is a dichlorinated pyran-2-one, such as 4,5-dichloro-2H-pyran-2-one. This side product arises from the over-chlorination of the pyran-2-one ring.

Causality and Mechanism:

The formation of dichlorinated species is often a result of excessive exposure to the chlorinating agent or reaction conditions that are too harsh. The initial chlorination at the 4-position activates the ring towards further electrophilic attack, and under forcing conditions, a second chlorine atom can be introduced, typically at the 5-position.

Mitigation Strategies:

• Stoichiometric Control of Chlorinating Agent: Carefully control the stoichiometry of your chlorinating agent (e.g., chlorine gas, sulfuryl chloride, or N-chlorosuccinimide). Use of a slight excess is common, but a large excess should be avoided.

• Reaction Temperature and Time: Perform the chlorination at the lowest effective temperature and monitor the reaction progress closely by TLC or GC-MS. Quench the reaction as soon as the starting material is consumed to prevent over-reaction.

• Choice of Chlorinating Agent: Milder chlorinating agents, such as N-chlorosuccinimide (NCS), may offer better selectivity compared to harsher reagents like chlorine gas.

Parameter	Recommendation for Minimizing Dichlorination
Chlorinating Agent	N-Chlorosuccinimide (NCS)
Stoichiometry	1.0 - 1.1 equivalents
Temperature	Start at low temperature (e.g., 0 °C) and allow to slowly warm if necessary
Reaction Time	Monitor closely and quench upon completion

Issue 2: Isomeric Impurities - Presence of other Monochloro-2H-pyran-2-ones

Question: I am observing an isomeric impurity with the same mass as my target compound. What could it be?

Answer:

An isomeric impurity is likely another monochlorinated 2H-pyran-2-one, such as 3-chloro-2H-pyran-2-one or 5-chloro-2H-pyran-2-one. The regioselectivity of the chlorination reaction is not always perfect.

Causality and Mechanism:

The electronic properties of the 2H-pyran-2-one ring direct electrophilic attack. While the 4-position is often favored, substitution at other positions can occur, leading to a mixture of isomers. The exact ratio of isomers will depend on the specific precursor, chlorinating agent, and reaction conditions.

Mitigation and Purification:

• Reaction Conditions: The regioselectivity of chlorination can be sensitive to the solvent and temperature. A systematic optimization of these parameters may be necessary to favor the desired 4-chloro isomer.

• Purification: Careful purification by column chromatography or recrystallization is often required to separate the desired 4-chloro isomer from other monochlorinated byproducts. The choice of solvent system for chromatography is critical and should be determined empirically.

Issue 3: Ring-Opened Side Products

Question: My reaction mixture is complex, and I suspect some of the byproducts are not pyran-2-ones. What could be happening?

Answer:

The 2-pyrone ring can be susceptible to nucleophilic attack and subsequent ring-opening, especially under harsh reaction conditions or in the presence of nucleophiles.[1] Chlorinating agents can sometimes promote such reactions.

Causality and Mechanism:

The lactone functionality of the 2H-pyran-2-one is an electrophilic site. In the presence of strong acids (which can be generated in situ during chlorination) or nucleophiles, the ring can open to form various acyclic chlorinated carboxylic acid derivatives. For example, reaction with HCl (a common byproduct of chlorination with Cl2 or SO2Cl2) could potentially lead to the formation of a chlorinated unsaturated carboxylic acid.

Mitigation Strategies:

• Anhydrous Conditions: Ensure your reaction is performed under strictly anhydrous conditions to minimize the presence of water, which can act as a nucleophile.

• Non-nucleophilic Base: If a base is required to scavenge acid byproducts, use a non-nucleophilic, sterically hindered base.

• Temperature Control: Avoid excessive heating, which can promote degradation and ring-opening reactions.

III. Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for the synthesis of 4-chloro-2H-pyran-2-one?

A1: While a direct, high-yielding synthesis from simple starting materials is not widely reported, plausible precursors based on known pyran-2-one syntheses include 2H-pyran-2-one itself, or coumalic acid which can be decarboxylated.[2][3] A multi-step approach starting from 5,6-dihydro-2H-pyran-2-one is also a viable strategy, analogous to the synthesis of 3-bromo-2H-pyran-2-one.

Q2: I am synthesizing my 2H-pyran-2-one precursor from malic acid and see an additional spot on my TLC. What could it be?

A2: A known side product in the synthesis of coumalic acid (a precursor to 2H-pyran-2-one) from malic acid is fumaric acid.[4] Ensure your precursor is pure before proceeding with the chlorination step to avoid carrying over this impurity.

Q3: My final product is unstable and decomposes upon storage. How can I improve its stability?

A3: 4-Chloro-2H-pyran-2-one can be susceptible to degradation, particularly in the presence of moisture or light. It is recommended to store the purified product under an inert atmosphere (e.g., argon or nitrogen), at low temperature, and protected from light. The presence of residual acidic impurities from the synthesis can also catalyze decomposition, so thorough purification is essential.

Q4: What are the best purification methods for 4-chloro-2H-pyran-2-one?

A4: The choice of purification method will depend on the nature of the impurities.

• Column Chromatography: Silica gel chromatography is often effective for separating chlorinated isomers and other non-polar byproducts. A gradient elution with a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate or dichloromethane) is a good starting point.

• Recrystallization: If the product is a solid and of sufficient purity, recrystallization can be an excellent final purification step. The choice of solvent is critical and needs to be determined experimentally.

• Distillation: For liquid products, vacuum distillation can be used, but care must be taken as the compound may be thermally labile.

Q5: Can I use acetyl chloride in my reaction? What are the potential complications?

A5: While acetyl chloride is a common reagent in organic synthesis, its use in this specific context should be approached with caution. Acetyl chloride can react with carboxylic acid byproducts to form mixed anhydrides.[5][6] In the context of chlorination, it has been shown to act as a catalyst in the chlorination of acetic acid, proceeding through the formation of chlorinated acetyl chloride intermediates.[7] This could potentially lead to a more complex reaction mixture with additional chlorinated side products.

IV. Experimental Workflow and Diagrams

Proposed Synthetic Pathway

A plausible synthetic route to 4-chloro-2H-pyran-2-one is a multi-step process starting from 5,6-dihydro-2H-pyran-2-one. This approach offers good control over the introduction of the chlorine atom and the subsequent formation of the double bond.

Sources

• 1. Mechanistic insights into ring-opening and decarboxylation of 2-pyrones in liquid water and tetrahydrofuran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US9617236B2 - Synthesis of coumalic acid - Google Patents [patents.google.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Acyl chloride - Wikipedia [en.wikipedia.org]
• 7. scijournals.onlinelibrary.wiley.com [scijournals.onlinelibrary.wiley.com]

Troubleshooting low conversion rates in "4-Chloro-2H-pyran-2-one" reactions

Welcome to the technical support center for the synthesis and application of 4-Chloro-2H-pyran-2-one. This guide is designed for researchers, chemists, and professionals in drug development who are working with this versatile heterocyclic compound. Here, we address common challenges and frequently asked questions encountered during its synthesis, providing in-depth, field-proven insights to help you navigate potential experimental hurdles and optimize your reaction outcomes.

Introduction to the Synthetic Landscape

4-Chloro-2H-pyran-2-one is a valuable synthetic intermediate, but its preparation can be fraught with challenges leading to low conversion rates and purification difficulties. While a single, universally adopted synthetic protocol is not prominent in the literature, several logical and effective strategies are commonly employed. This guide will focus on troubleshooting the most plausible of these synthetic routes. Our approach is grounded in mechanistic principles to not only solve immediate experimental issues but also to empower you with a deeper understanding of the reaction intricacies.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

We have structured this guide in a question-and-answer format to directly address the specific issues you may be encountering.

Section 1: Synthesis via Halogenation of a 4-Hydroxy-2H-pyran-2-one Precursor

This is a common and logical two-step approach where a 4-hydroxy-2-pyrone is first synthesized and subsequently chlorinated.

FAQ 1.1: I am getting a very low yield of my 4-hydroxy-2H-pyran-2-one precursor. What are the likely causes?

Low yields of the 4-hydroxy precursor are often traced back to the initial cyclization reaction. The formation of the pyrone ring is a delicate equilibrium-driven process.

Possible Causes and Solutions:

• Inefficient Cyclization: The condensation reaction to form the pyrone ring may not be driven to completion.

  • Troubleshooting Protocol:

    • Reagent Purity: Ensure the purity of your starting materials, particularly the 1,3-dicarbonyl compound and the acid or base catalyst. Trace impurities can significantly interfere with the reaction.

    • Solvent Choice: The polarity of the solvent can dramatically affect the reaction rate. If using a non-polar solvent like toluene or benzene, ensure that water is effectively removed as it is formed, typically by using a Dean-Stark apparatus. For polar aprotic solvents like DMF or DMSO, ensure they are anhydrous.

    • Catalyst Loading: Both acid and base catalysts can be effective. If you are using an acid catalyst (e.g., p-toluenesulfonic acid), ensure the loading is appropriate (typically 1-5 mol%). For base-catalyzed reactions (e.g., sodium ethoxide), ensure stoichiometric amounts are used and that the reaction is protected from atmospheric moisture and carbon dioxide.

• Side Reactions: The starting materials for 4-hydroxy-2-pyrone synthesis are often prone to self-condensation or other side reactions.

  • Troubleshooting Protocol:

    • Temperature Control: Carefully control the reaction temperature. For many condensation reactions, starting at a lower temperature and gradually increasing it can minimize the formation of side products.

    • Order of Addition: The order in which reagents are added can be critical. Often, adding the more reactive species slowly to the reaction mixture can suppress side reactions.

FAQ 1.2: My chlorination of 4-hydroxy-2H-pyran-2-one to 4-Chloro-2H-pyran-2-one is not working or is giving a complex mixture of products.

The conversion of the hydroxyl group to a chloride is a standard transformation, but the pyrone ring system can be sensitive to the reaction conditions.

Possible Causes and Solutions:

• Choice of Chlorinating Agent: The reactivity of the chlorinating agent is key.

  • Thionyl Chloride (SOCl₂): This is a common choice. However, it generates HCl and SO₂ as byproducts, which can lead to degradation of the pyrone ring if not controlled.

    • Troubleshooting Protocol:

      • Temperature: Run the reaction at a low temperature (e.g., 0 °C to room temperature) to control the exothermicity and minimize side reactions.

      • Solvent: Use an inert solvent such as dichloromethane (DCM) or chloroform.

      • Base: The addition of a non-nucleophilic base like pyridine or triethylamine can scavenge the HCl produced, preventing acid-catalyzed decomposition. Add the base slowly and at a low temperature.

  • Oxalyl Chloride ((COCl)₂): This is often a milder and more effective alternative to thionyl chloride.

    • Troubleshooting Protocol:

      • Catalyst: Use a catalytic amount of DMF (Vilsmeier-Haack conditions).

      • Temperature: Perform the reaction at low temperatures (e.g., -10 °C to 0 °C) in an inert solvent like DCM.

• Product Degradation: The 4-Chloro-2H-pyran-2-one product can be susceptible to nucleophilic attack or decomposition under harsh conditions.

  • Troubleshooting Protocol:

    • Work-up: Quench the reaction carefully with ice-water and extract the product promptly into an organic solvent.

    • Purification: Use a rapid purification method like flash column chromatography on silica gel. Deactivation of the silica gel with triethylamine (1% in the eluent) may be necessary to prevent product degradation on the column.

Workflow for Troubleshooting Halogenation:

Caption: Troubleshooting flowchart for the chlorination of 4-hydroxy-2H-pyran-2-one.

Section 2: Synthesis via Cyclization of a Chlorinated Acyclic Precursor

This approach involves forming the pyrone ring from an open-chain molecule that already contains the necessary chlorine atom.

FAQ 2.1: My cyclization reaction of the chlorinated precursor is resulting in a low yield of 4-Chloro-2H-pyran-2-one.

The success of this intramolecular reaction depends heavily on the precursor's structure and the cyclization conditions.

Possible Causes and Solutions:

• Precursor Instability: The chlorinated acyclic precursor might be unstable under the reaction conditions, leading to decomposition or polymerization.

  • Troubleshooting Protocol:

    • Characterization: Ensure the purity and structural integrity of your chlorinated precursor by NMR and Mass Spectrometry before proceeding with the cyclization.

    • Reaction Conditions: If using a strong base for cyclization, consider using a milder, non-nucleophilic base (e.g., DBU, Proton-Sponge®) at lower temperatures. If the reaction is acid-catalyzed, try using a weaker acid or a Lewis acid catalyst.

• Unfavorable Ring Closure: The conformation of the acyclic precursor may not favor the 6-endo-trig cyclization required to form the pyrone ring.

  • Troubleshooting Protocol:

    • Solvent Effects: The choice of solvent can influence the conformational preferences of the precursor. Screen a range of solvents with varying polarities.

    • Template Effects: In some cases, the use of a Lewis acid or a metal template can help to pre-organize the precursor in a conformation that is conducive to cyclization.

Illustrative Reaction Scheme:

Caption: General scheme for the cyclization of a chlorinated acyclic precursor.

Section 3: Synthesis via Reduction of a Dichloro-2-pyrone

This strategy involves the selective removal of a chlorine atom from a more halogenated pyrone, such as 4,6-dichloro-2H-pyran-2-one.

FAQ 3.1: The reduction of my dichloro-pyrone is non-selective, leading to a mixture of products including the fully reduced pyrone.

Achieving selective reduction is the primary challenge in this approach.

Possible Causes and Solutions:

• Over-reduction: The reducing agent may be too reactive, leading to the removal of both chlorine atoms.

  • Troubleshooting Protocol:

    • Choice of Reducing Agent: If using a strong reducing agent like LiAlH₄, consider switching to a milder one. Metal-based reductions can offer better selectivity. For instance, zinc dust in acetic acid is a classic method for selective reductions.

    • Stoichiometry: Carefully control the stoichiometry of the reducing agent. Using a slight excess may be necessary, but a large excess will likely lead to over-reduction.

    • Temperature: Perform the reduction at a low temperature to moderate the reactivity of the reducing agent.

• Reaction Monitoring: It can be difficult to stop the reaction at the desired mono-chloro product.

  • Troubleshooting Protocol:

    • TLC/GC-MS Monitoring: Monitor the reaction progress closely by taking aliquots at regular intervals and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

    • Quenching: Once the desired product is the major component in the reaction mixture, quench the reaction immediately.

Quantitative Data Summary:

Synthetic Route	Key Reagents	Common Solvents	Typical Temperature Range
Halogenation of 4-hydroxy precursor	SOCl₂, Oxalyl Chloride/DMF	DCM, Chloroform	-10 °C to RT
Cyclization of chlorinated precursor	NaH, DBU, p-TsOH	THF, Toluene, DMF	0 °C to Reflux
Reduction of dichloro-pyrone	Zn/Acetic Acid	Acetic Acid, Ethanol	RT to 60 °C

Experimental Protocols

Protocol 1: Chlorination of 4-Hydroxy-2H-pyran-2-one with Oxalyl Chloride

• Dissolve the 4-hydroxy-2H-pyran-2-one (1.0 eq) in anhydrous DCM (0.1 M) in a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar).

• Cool the solution to 0 °C in an ice bath.

• Add a catalytic amount of anhydrous DMF (e.g., 1-2 drops).

• Slowly add oxalyl chloride (1.2 eq) dropwise via a syringe over 15-20 minutes, maintaining the temperature at 0 °C.

• Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC.

• Upon completion, carefully pour the reaction mixture into ice-water.

• Extract the aqueous layer with DCM (3 x volume).

• Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

References

• Recent Advances in the Synthesis of 2-Pyrones. Marine Drugs, 2015. [Link]

• 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application. Organics, 2023. [Link]

• Synthesis of thiopyran derivatives via [4 + 2] cycloaddition reactions. RSC Advances, 2022. [Link]

• A Simple Preparation of Some 4-Methyl-2H-pyran-2-ones. Molecules, 2018. [Link]

Optimization of reaction temperature for "4-Chloro-2H-pyran-2-one" synthesis

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 4-Chloro-2H-pyran-2-one. As a pivotal building block in the synthesis of a wide array of heterocyclic compounds, optimizing its preparation is critical for downstream success.[1] This document moves beyond a simple procedural outline to provide a deep, mechanistic understanding of the process, focusing on the critical parameter of reaction temperature. Our goal is to empower you with the knowledge to not only follow a protocol but to troubleshoot and adapt it based on fundamental chemical principles.

Frequently Asked Questions (FAQs)

Q1: Why is reaction temperature such a critical parameter in the synthesis of 4-Chloro-2H-pyran-2-one?

A1: Reaction temperature is the primary lever to control the kinetics and thermodynamics of the synthesis. In chlorination reactions, temperature dictates the balance between the desired reaction rate and the activation of undesired reaction pathways.

• Kinetics: At a fundamental level, increasing the temperature provides the necessary activation energy for the chlorination to proceed at a practical rate. Too low a temperature will result in a sluggish or stalled reaction.

• Selectivity: More importantly, temperature governs selectivity. Many chlorination side-reactions, such as the formation of dichlorinated species or other isomers, often have a higher activation energy than the desired mono-chlorination. Running the reaction at an excessively high temperature can provide sufficient energy to overcome these barriers, leading to a complex mixture of difficult-to-separate byproducts and a lower yield of the target molecule.

• Stability: The 2H-pyran-2-one core and its chlorinated derivatives can be thermally sensitive.[2] Excessive heat can lead to decomposition or polymerization, further reducing the yield and complicating purification.

Q2: What is the general recommended temperature range for this synthesis?

A2: The optimal temperature is highly dependent on the specific chlorinating agent (e.g., N-chlorosuccinimide (NCS), sulfuryl chloride, chlorine gas) and the solvent system used. However, a general starting point for many laboratory-scale syntheses is in the range of 0 °C to room temperature (20-25 °C) . Some protocols may require gentle heating (reflux in a low-boiling solvent), but this must be approached with caution.[3] It is always recommended to start at a lower temperature and gradually warm the reaction while monitoring its progress.

Q3: What are the consequences of exceeding the optimal reaction temperature?

A3: Exceeding the optimal temperature is a common cause of failed or low-yielding syntheses. The primary consequences are:

• Formation of Over-Chlorinated Byproducts: The most common issue is the formation of dichlorinated or even trichlorinated pyranones.

• Ring Opening or Decomposition: The lactone ring of the pyranone system can be susceptible to cleavage under harsh conditions, promoted by high temperatures.

• Polymerization: High temperatures can initiate polymerization of the starting material or product, resulting in the formation of intractable tars.

• Reduced Regioselectivity: If there are other potential sites for chlorination, higher temperatures can reduce the selectivity for the desired C4 position.

Q4: My reaction is extremely slow. What happens if the temperature is too low?

A4: While less destructive than excessive heat, a temperature that is too low will result in an impractically long reaction time or an incomplete conversion. If you observe that a significant amount of starting material remains even after an extended period, the system likely lacks the necessary activation energy. In this case, a cautious and incremental increase in temperature is warranted.

Troubleshooting Guide: Optimizing Reaction Temperature

This section addresses specific experimental issues in a practical question-and-answer format.

Problem 1: My reaction yield is consistently low, and I have a significant amount of unreacted starting material.

• Question: I've run the reaction for 24 hours at 0 °C, but my TLC and NMR analysis shows over 70% of the starting 2H-pyran-2-one remains. What should be my first step?

• Answer & Rationale: This is a classic sign that the reaction temperature is below the required threshold for activation. The molecules simply do not have enough kinetic energy to overcome the activation barrier at a meaningful rate.

  • Troubleshooting Protocol:

    • Ensure all reagents are viable and have been added in the correct stoichiometry.

    • Gradually warm the reaction mixture to room temperature (~20-25 °C) and hold for 2-4 hours, monitoring by TLC or a relevant analytical method every hour.

    • If the reaction remains sluggish, consider a very gentle warming to 35-40 °C using a controlled temperature water bath. Avoid aggressive heating.

    • Document the temperature at which a noticeable increase in product formation occurs. This will be your new optimized baseline temperature.

Problem 2: The reaction mixture turns dark or forms a tar-like substance, and the final product is impure with multiple byproducts.

• Question: When I run my reaction under reflux in chloroform, the solution darkens significantly, and the workup yields a sticky solid that is difficult to purify. My GC-MS shows several peaks with masses higher than the expected product. What is happening?

• Answer & Rationale: This scenario strongly suggests that the reaction temperature is too high, leading to product decomposition and the formation of multiple byproducts. High temperatures can promote undesired side reactions, such as over-chlorination or polymerization.[4]

  • Troubleshooting Protocol:

    • Immediately repeat the reaction at a lower temperature. Start with an ice-water bath (0-5 °C).

    • If using a strong chlorinating agent, consider adding it portion-wise or via a syringe pump over a longer period. This helps to control any reaction exotherm, preventing localized "hot spots" in the flask.

    • Analyze the impact of this temperature reduction. Even if the reaction is slower, achieving a cleaner reaction profile is far more advantageous as it simplifies purification and ultimately improves the isolated yield.

The relationship between temperature and the desired outcome can be visualized as follows:

Caption: Relationship between reaction temperature and synthesis outcome.

Experimental Protocol: Temperature Scouting Study

This protocol outlines a method for efficiently determining the optimal reaction temperature for your specific conditions.

Objective: To identify the temperature that provides the best balance of reaction rate, yield, and purity for the synthesis of 4-Chloro-2H-pyran-2-one.

Methodology: Parallel reaction setup.

• Preparation: In a fume hood, prepare three identical reaction vessels (e.g., 25 mL round-bottom flasks) with stir bars.

• Reagent Loading: To each flask, add the 2H-pyran-2-one precursor and the chosen solvent.

• Temperature Control:

  • Place Flask A in an ice bath (0-5 °C).

  • Place Flask B on a stir plate at ambient laboratory temperature (~20-25 °C).

  • Place Flask C in a temperature-controlled water bath set to 40 °C.

• Reaction Initiation: Add the chlorinating agent (e.g., NCS) to each flask simultaneously. If the addition is exothermic, add it slowly and in portions to maintain the target temperature.

• Monitoring:

  • At T=0, 1, 2, 4, and 8 hours, take a small aliquot from each reaction mixture.

  • Quench the aliquot immediately (e.g., with a small amount of sodium thiosulfate solution if appropriate).

  • Analyze the aliquot by a suitable method (TLC is often sufficient for a quick assessment; GC or LC-MS for quantitative analysis). Note the relative amounts of starting material, product, and any new byproduct spots/peaks.

• • Compare the reaction profiles at the different temperatures.

  • The optimal temperature is the one that leads to the highest conversion to the desired product with the minimal formation of byproducts within a reasonable timeframe.

This systematic approach provides robust, data-driven justification for your choice of reaction temperature.

Caption: Workflow for a temperature scouting experiment.

Data Summary Table

After conducting the scouting study, summarize your findings in a table for clear comparison.

Temperature (°C)	Time (h) for >95% Conversion	Purity by GC/NMR (%)	Key Observations
0-5	> 24 h	~98%	Very clean reaction but impractically slow.
20-25	6 h	~95%	Good conversion rate, minimal byproducts.
40	2 h	~80%	Fast conversion, but significant byproduct formation observed.

References

• Jilalat, J., et al. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. Journal Marocain de Chimie Hétérocyclique. Available at: [Link]

• Mehrabi, H., & Abusaidi, H. (2013). Synthesis and Antimicrobial Evaluation of 4H-Pyrans and Schiff Bases Fused 4H-Pyran Derivatives as Inhibitors of Mycobacterium bovis (BCG). Iranian Journal of Pharmaceutical Research. Available at: [Link]

• Valdivia, M., et al. (2015). Recent Advances in the Synthesis of 2H-Pyrans. Molecules. Available at: [Link]

• Various Authors. (n.d.). Synthesis, Properties, and Biological Activity of 4-Hydroxy-2H-Pyran-2-ones and Their Derivatives. ResearchGate. Available at: [Link]

• Nguyen, T., et al. (2017). SYNTHESIS OF 2-AMINO-4H-PYRAN-3-CARBONITRILES: ITS REACTION TO CHLOROACETYL CHLORIDE. Sciforum. Available at: [Link]

• Dhakar, A., et al. (2019). Multicomponent synthesis of 4H-pyran derivatives using KOH loaded calcium oxide as catalyst in solvent. Current Chemistry Letters. Available at: [Link]

• Kranjc, K., & Kočevar, M. (2010). A Simple Preparation of Some 4-Methyl-2H-pyran-2-ones. Molecules. Available at: [Link]

• Mercurio, V., et al. (2013). Recent Advances in the Synthesis of 2-Pyrones. Molecules. Available at: [Link]

• Pace, J. (2015). Synthesis of Pyran-4-one From Organic Precursor 4-Oxo-4H-pyran-2,6-dicarboxylic Acid. Digital Commons @ Otterbein. Available at: [Link]

• Svete, J., et al. (2007). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. ARKIVOC. Available at: [Link]

• Brimble, M., & Bryant, C. (2005). Synthesis of Pyran and Pyranone Natural Products. Current Organic Chemistry. Available at: [Link]

• BOQU Instrument. (2023). The Impact of Temperature and PH on Residual Chlorine Measurements. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent Advances in the Synthesis of 2H-Pyrans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Catalyst and Reagent Selection for the Efficient Synthesis of 4-Chloro-2H-pyran-2-one

Welcome to the technical support center for advanced heterocyclic synthesis. This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of 4-Chloro-2H-pyran-2-one and its derivatives. As a valuable intermediate, the efficient and selective synthesis of this compound is paramount. This document provides in-depth, field-proven insights into catalyst and reagent selection, troubleshooting common experimental issues, and detailed protocols to ensure the success of your work.

Frequently Asked Questions (FAQs)

Q1: What is the principal and most reliable synthetic route to 4-Chloro-2H-pyran-2-one?

The most established and scalable method for synthesizing 4-Chloro-2H-pyran-2-one is not a de novo ring construction but rather a substitution reaction on a pre-existing pyranone core. Specifically, the reaction involves the chlorination of a 4-hydroxy-2H-pyran-2-one precursor, such as triacetic acid lactone (4-hydroxy-6-methyl-2H-pyran-2-one).[1][2] This approach is favored due to the commercial availability and straightforward synthesis of the 4-hydroxy precursors.[2]

Q2: What are the standard "catalytic systems" or reagents for converting the 4-hydroxy group to a chloro group?

While this transformation doesn't typically involve a catalyst in the traditional, recyclable sense, it relies on a carefully selected "reagent system." The most common and effective chlorinating agents are phosphorus oxychloride (POCl₃) and thionyl chloride (SOCl₂).[3][4] These reagents are often used in conjunction with a tertiary amine base, such as pyridine, or in a reactive solvent like N,N-dimethylformamide (DMF), which can form the highly electrophilic Vilsmeier-Haack reagent.[4][5][6]

Q3: Why is the choice of chlorinating agent and reaction conditions so critical for this synthesis?

The 2H-pyran-2-one ring system can be sensitive to harsh conditions. The choice of the reagent system is a balancing act between achieving complete conversion and preventing unwanted side reactions.

• Reactivity vs. Selectivity: Highly reactive systems like excess refluxing POCl₃ can drive the reaction to completion but may also cause decomposition, leading to tar formation and reduced yields. Milder conditions may be more selective but could result in incomplete conversion.

• Acid Scavenging: The reaction generates HCl as a byproduct. In the absence of a base, this strong acid can catalyze degradation pathways. Therefore, adding a base like pyridine is crucial for neutralizing the acid and protecting the product.[4]

• Temperature Control: Excessive heat can promote polymerization or ring-opening side reactions. The optimal temperature must be determined empirically to maximize the rate of the desired chlorination while minimizing degradation.

Q4: What is the specific role of additives like pyridine or N,N-dimethylformamide (DMF)?

These additives are not inert and play a direct role in the reaction mechanism and outcome:

• Pyridine: Functions primarily as an acid scavenger, neutralizing the HCl generated during the reaction. This prevents acid-catalyzed degradation of both the starting material and the product. It is often used in stoichiometric amounts.[4]

• N,N-Dimethylformamide (DMF): When mixed with POCl₃, DMF forms a chloroiminium salt known as the Vilsmeier reagent ([(CH₃)₂N=CHCl]⁺Cl⁻).[6][7] This reagent is a potent electrophile that can efficiently activate the 4-hydroxy group, often allowing the reaction to proceed at lower temperatures than with POCl₃ alone.

Experimental Workflow and Mechanistic Overview

The general process for this synthesis involves the activation of the 4-hydroxy group followed by nucleophilic substitution.

Caption: General experimental workflow for the synthesis of 4-Chloro-2H-pyran-2-one.

The reaction mechanism with POCl₃ is believed to proceed through the formation of a chlorophosphate ester intermediate. This intermediate is highly activated towards nucleophilic attack by a chloride ion, which displaces the phosphate group to yield the final product.

Comparison of Chlorination Reagent Systems

Choosing the right system is crucial for success. The following table summarizes the most common options for converting the 4-hydroxy group.

Reagent System	Typical Conditions	Advantages	Disadvantages & Troubleshooting
POCl₃ (excess as solvent)	Reflux (110°C)	Powerful reagent; drives reaction to completion.	Harsh conditions; often leads to dark, tarry mixtures. Difficult work-up due to quenching large excess of POCl₃. Low atom economy.
POCl₃ / Pyridine	100-140°C, neat or in high-boiling solvent	Excellent yields; stoichiometric control reduces waste; pyridine neutralizes HCl, preventing degradation.[4]	May require a sealed reactor to reach necessary temperatures. Pyridine can be difficult to remove during purification.
SOCl₂ / Base	Reflux in inert solvent (e.g., Toluene, DCE)	Generally milder than POCl₃. Gaseous byproducts (SO₂, HCl) are easily removed from the reaction vessel.	May be less reactive and require longer reaction times or higher temperatures for complete conversion.
POCl₃ / DMF (Vilsmeier)	0°C to 60°C	Forms highly reactive Vilsmeier reagent, allowing for lower reaction temperatures.[6][7]	Can sometimes lead to undesired formylation at other positions on the ring. The reagent is extremely moisture-sensitive.

Troubleshooting Guide

Problem 1: My reaction shows low or no conversion of the starting material.

• Question: I've run the reaction for several hours, but TLC analysis shows mostly unreacted 4-hydroxy-2-pyrone. What's wrong?

• Answer & Solutions:

  • Moisture Contamination: Chlorinating agents like POCl₃ and SOCl₂ react violently with water. Any moisture in your starting material, solvent, or glassware will consume the reagent before it can react with your substrate. Solution: Ensure all glassware is oven-dried. Use anhydrous solvents and freshly distilled reagents. Run the reaction under an inert atmosphere (N₂ or Ar).

  • Insufficient Temperature: The activation energy for the reaction may not be met. Solution: Gradually increase the reaction temperature in 10-20°C increments and monitor the progress. If using a solvent, consider switching to a higher-boiling one.

  • Low Reagent Reactivity: For particularly unreactive substrates, SOCl₂ may not be sufficient. Solution: Switch to a more powerful system, such as POCl₃ with pyridine or the POCl₃/DMF Vilsmeier system.

Problem 2: The reaction turns black and the yield of the desired product is very low.

• Question: My reaction mixture turned into a dark, tarry mess, and purification yielded very little product. How can I prevent this decomposition?

• Answer & Solutions:

  • Temperature Too High: This is the most common cause of decomposition. The pyranone ring is susceptible to polymerization and degradation at excessive temperatures. Solution: Reduce the reaction temperature. A lower temperature for a longer duration is almost always preferable to a high temperature for a short time.

  • Acid-Catalyzed Degradation: The generated HCl can catalyze side reactions if not properly neutralized. Solution: Ensure you are using at least one equivalent of a suitable base, like pyridine, for every equivalent of HCl produced.

  • Oxidative Degradation: Ensure the reaction is run under an inert atmosphere to prevent oxidation at high temperatures.

Caption: Troubleshooting decision tree for low-yield reactions.

Problem 3: My product seems to revert to the starting material during aqueous work-up.

• Question: TLC shows complete conversion, but after quenching with water and extracting, the starting material has reappeared. What is happening?

• Answer & Solutions: This is a classic issue when working with activated heterocyclic chlorides.[3] The 4-chloro position is activated and can be susceptible to hydrolysis, especially if the aqueous phase is neutral or basic during a lengthy extraction.

  • Minimize Contact with Water: Perform the work-up quickly and at low temperatures. Pour the cooled reaction mixture onto a vigorously stirred mixture of ice and your extraction solvent. Separate the layers immediately.

  • Use a Buffered or Acidic Wash: Instead of pure water, wash the organic layer with cold, dilute HCl (pH ~2-3) and then a brine solution. This keeps the medium acidic, suppressing the hydrolysis of the product back to the more nucleophilic enol form.

  • Non-Aqueous Work-up: If hydrolysis is severe, avoid water entirely. Quench the reaction by adding it to a cold slurry of silica gel in your elution solvent, concentrate it, and directly load it onto a chromatography column.

Detailed Reference Protocol

Synthesis of 4-Chloro-6-methyl-2H-pyran-2-one from Triacetic Acid Lactone

Disclaimer: This protocol is a representative example and should be adapted and optimized for your specific scale and equipment. All work should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Reagents:

• 4-hydroxy-6-methyl-2H-pyran-2-one (Triacetic acid lactone): 1.0 eq

• Phosphorus oxychloride (POCl₃), freshly distilled: 1.5 eq

• Pyridine, anhydrous: 1.5 eq

Procedure:

• Setup: To an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 4-hydroxy-6-methyl-2H-pyran-2-one.

• Reagent Addition: Under a positive flow of nitrogen, add anhydrous pyridine via syringe. Stir the mixture to ensure homogeneity.

• Carefully add the freshly distilled POCl₃ dropwise via syringe. The addition may be exothermic. Use an ice bath to maintain the temperature below 40°C during the addition.

• Reaction: After the addition is complete, heat the reaction mixture to 110-120°C using an oil bath.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes). The reaction is typically complete within 2-4 hours when the starting material spot is no longer visible.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • In a separate large beaker, prepare a vigorously stirred mixture of crushed ice and dichloromethane.

  • Slowly and carefully pour the reaction mixture onto the ice/dichloromethane slurry. Caution: This quench is highly exothermic and releases HCl gas.

  • Once the quench is complete, transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer two more times with dichloromethane.

  • Combine the organic layers and wash sequentially with cold 1M HCl, saturated sodium bicarbonate solution, and finally, brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield the pure 4-Chloro-6-methyl-2H-pyran-2-one.

References

• Jafari, M., & Saeedi, M. (2022). Solvent-free mechanochemical multicomponent preparation of 4H-pyrans catalyzed by Cu2(NH2-BDC)2(DABCO) metal-organic framework. Scientific Reports, 12(1), 1-12. [Link]

• Jilalat, J., et al. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. Journal Marocain de Chimie Hétérocyclique, 21(3), 1-52. [Link]

• Khlebnikov, V. (2014). Response to "How should I proceed in Chlorination using POCl3?". ResearchGate. [Link]

• Schober, L. J., et al. (2016). Iron(III) Chloride Catalyzed Formation of 3,4-Dihydro-2H-pyrans from α-Alkylated 1,3-Dicarbonyls. Organic Letters, 18(6), 1478-1481. [Link]

• Sahu, D. P. (1991). Vilsmeier—Haack Reaction on Hydrazones: A Convenient Synthesis of 4-Formylpyrazoles. Synthetic Communications, 21(4), 541-546. [Link]

• CN110372654A - The method of two-step method synthesis 4- methyl -6- (2,4,4- tri-methyl-amyl) -2H- pyran-2-one.

• Rath, G. (2019). Synthesis, Properties, and Biological Activity of 4-Hydroxy-2H-Pyran-2-ones and Their Derivatives. ResearchGate. [Link]

• Creutz, C., & Sutin, N. (1977). Catalytic reactions of chlorite with a polypyridylruthenium(ii) complex: disproportionation, chlorine dioxide formation and alcohol oxidation. Chemical Communications, (21), 795-796. [Link]

• Luo, G., et al. (2011). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. Molecules, 16(12), 9781-9789. [Link]

• López-Fonseca, R., et al. (2012). Impact of induced chlorine-poisoning on the catalytic behaviour of Ce0.5Zr0.5O2 and Ce0.15Zr0.85O2 in the gas-phase oxidation of chlorinated VOCs. Applied Catalysis B: Environmental, 121-122, 1-13. [Link]

• Nakagawa, M., et al. (1977). 5,6-DIHYDRO-2H-PYRAN-2-ONE AND 2H-PYRAN-2-ONE. Organic Syntheses, 56, 49. [Link]

• Wikipedia contributors. (2023). Vilsmeier–Haack reaction. Wikipedia, The Free Encyclopedia. [Link]

• Zotova, D. I., et al. (2023). 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application. Molecules, 28(24), 8049. [Link]

• Ghorbani-Vaghei, R., & Malaekehpour, S. M. (2018). POCl3 mediated one-pot deoxygenative aromatization and electrophilic chlorination of dihydroxy-2-methyl-4-oxo-indeno[1,2-b]pyrroles. New Journal of Chemistry, 42(15), 12791-12797. [Link]

• Wang, Y., et al. (2023). The Efficient and Environmentally Friendly Chlorination of Arene, Alcohol, Halobenzene, and Peroxide Catalyzed by Fe–Ba Binary Oxides Using Hydrochloric Acid as Chlorine Source and Aqueous H2O2 as Oxidant. Catalysts, 13(11), 1435. [Link]

• Rychnovsky, S. D., & Kim, J. (2001). Pyran Annulation: Asymmetric Synthesis of 2,6-Disubstituted-4-methylene Tetrahydropyrans. Organic Letters, 3(23), 3643-3645. [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

• Rogers, H. (2015). Synthesis of Pyran-4-one From Organic Precursor 4-Oxo-4H-pyran-2,6-dicarboxylic Acid. Digital Commons @ Andrews University. [Link]

• EP0747364A2 - Process for the preparation of 2,4,6-trichloropyrimidine.

• NROChemistry. Vilsmeier-Haack Reaction. [Link]

• Denton, R. M., et al. (2011). Phosphine oxide-catalysed chlorination reactions of alcohols under Appel conditions. Chemical Communications, 47(30), 8535-8537. [Link]

• Mogilaiah, K., et al. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)malonaldehyde derivatives. Current Chemistry Letters, 2(4), 187-194. [Link]

• Ghorbani-Vaghei, R., & Malaekehpour, S. M. (2018). POCl3 mediated one-pot deoxygenative aromatization and electrophilic chlorination of dihydroxy-2-methyl-4-oxo-indeno[1,2-b]pyrroles. RSC Publishing. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 6. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 7. growingscience.com [growingscience.com]

Technical Support Center: Challenges in the Scale-Up Production of 4-Chloro-2H-pyran-2-one

Welcome to the technical support center for the synthesis and handling of 4-Chloro-2H-pyran-2-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the scale-up production of this versatile chemical intermediate. We provide in-depth troubleshooting guides, frequently asked questions, and detailed protocols to ensure the integrity and success of your experimental work.

I. Introduction to 4-Chloro-2H-pyran-2-one and its Synthetic Challenges

4-Chloro-2H-pyran-2-one is a valuable building block in organic synthesis, prized for its reactive chlorine atom and conjugated pyrone ring system. However, its production, particularly at a larger scale, is not without its difficulties. Issues ranging from regioselectivity in the chlorination step to product stability and purification can present significant hurdles. This guide aims to provide practical, experience-based solutions to these challenges.

A common and scalable synthetic route to 4-Chloro-2H-pyran-2-one involves the chlorination of a 4-hydroxy-2H-pyran-2-one precursor. This seemingly straightforward conversion of a hydroxyl group to a chlorine atom can be complicated by the reactivity of the pyrone ring and the aggressive nature of many chlorinating agents.

II. Troubleshooting Guide: From Synthesis to Purification

This section addresses specific problems you may encounter during the synthesis and purification of 4-Chloro-2H-pyran-2-one.

A. Synthesis Phase: Chlorination of 4-Hydroxy-2H-pyran-2-one

A plausible and scalable method for the synthesis of 4-Chloro-2H-pyran-2-one is the reaction of 4-hydroxy-2H-pyran-2-one with a suitable chlorinating agent, such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂).

Q1: My reaction is sluggish or incomplete, resulting in low conversion of the starting material.

Possible Causes & Solutions:

• Insufficient Reagent Activity: The activity of chlorinating agents like POCl₃ and SOCl₂ can be diminished by moisture. Ensure you are using freshly opened or properly stored reagents.

• Inadequate Temperature: While high temperatures can lead to side reactions, a certain activation energy is required. If you are running the reaction at room temperature, a modest increase to 40-60 °C may be necessary. Monitor the reaction closely for any signs of decomposition.

• Poor Solubility: The starting 4-hydroxy-2H-pyran-2-one may have limited solubility in the reaction solvent at lower temperatures. Consider using a co-solvent to improve solubility, but ensure it is inert to the chlorinating agent.

• Presence of a Catalyst: Some chlorination reactions benefit from a catalytic amount of a tertiary amine or N,N-dimethylformamide (DMF). The Vilsmeier-Haack reaction, for instance, utilizes DMF and POCl₃ to generate a highly reactive Vilsmeier reagent, which can facilitate chlorination in some contexts[1][2][3].

Q2: I am observing the formation of significant by-products, leading to a low yield of the desired 4-Chloro-2H-pyran-2-one.

Possible Causes & Solutions:

• Over-chlorination or Ring Opening: The pyran-2-one ring is susceptible to nucleophilic attack, and harsh reaction conditions can lead to the formation of chlorinated by-products or even ring-opening[4].

  • Control Reaction Temperature: Maintain a strict temperature profile. Exothermic reactions should be cooled, and the addition of the chlorinating agent should be done portion-wise or via a dropping funnel to manage heat evolution.

  • Stoichiometry: Use a minimal excess of the chlorinating agent. A large excess can drive the formation of undesired products.

• Side Reactions with the Pyranone Ring: The conjugated system of the pyran-2-one can undergo undesired reactions.

  • Choice of Chlorinating Agent: Thionyl chloride is often considered a milder chlorinating agent than phosphorus oxychloride. If you are using POCl₃ and observing significant by-product formation, switching to SOCl₂ might be beneficial.

Logical Workflow for Troubleshooting Synthesis Issues

Caption: Troubleshooting workflow for synthesis issues.

B. Work-up and Purification Phase

Q3: I am having difficulty isolating a pure product. The crude material is an oil or a dark-colored solid.

Possible Causes & Solutions:

• Residual Reagents and By-products: Phosphorus-based reagents can be particularly troublesome to remove.

  • Aqueous Work-up: A careful aqueous work-up is crucial. Quenching the reaction mixture with ice-water will hydrolyze excess chlorinating agent. Subsequent washes with a mild base (e.g., saturated sodium bicarbonate solution) can neutralize acidic by-products. Be aware that 4-Chloro-2H-pyran-2-one may be susceptible to hydrolysis under strongly basic conditions.

• Thermal Decomposition During Solvent Removal: The product may be thermally labile.

  • Rotary Evaporation at Low Temperature: Remove the extraction solvent under reduced pressure at a temperature not exceeding 40-50 °C.

• Purification Method:

  • Column Chromatography: For smaller scales, silica gel column chromatography can be effective. A gradient elution starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity (e.g., with ethyl acetate) can separate the product from impurities.

  • Crystallization: If the product is a solid, crystallization is a scalable purification method. Experiment with different solvent systems. Given its polar nature, a mixed solvent system of a good solvent (e.g., dichloromethane, ethyl acetate) and a poor solvent (e.g., hexane, heptane) might be effective.

Q4: My final product is unstable and decomposes upon storage.

Possible Causes & Solutions:

• Hydrolysis: The chloro group is susceptible to hydrolysis, especially in the presence of moisture. Store the product in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) and in a desiccator.

• Light Sensitivity: Some chlorinated organic compounds can be light-sensitive. Store the product in an amber vial or in the dark.

• Residual Acidity: Trace amounts of acidic impurities from the synthesis can catalyze decomposition. Ensure the product is thoroughly washed and neutralized during the work-up.

Purification and Stability Troubleshooting

Caption: Troubleshooting purification and stability issues.

III. Frequently Asked Questions (FAQs)

Q1: What is a recommended starting point for the synthesis of 4-Chloro-2H-pyran-2-one on a lab scale?

A good starting point is the reaction of 4-hydroxy-2H-pyran-2-one with a slight excess (1.1-1.5 equivalents) of thionyl chloride in an inert solvent like dichloromethane or toluene, with a catalytic amount of DMF. The reaction can be performed at room temperature or with gentle heating (40-50 °C) and monitored by TLC or HPLC.

Q2: What are the key safety precautions when working with chlorinating agents like POCl₃ and SOCl₂?

Both are highly corrosive and react violently with water, releasing toxic gases (HCl). Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat[5][6]. Have a quenching agent (e.g., sodium bicarbonate solution) readily available in case of spills.

Q3: How can I monitor the progress of the chlorination reaction?

Thin-layer chromatography (TLC) is a quick and effective method. Use a solvent system that gives good separation between the more polar 4-hydroxy-2H-pyran-2-one and the less polar 4-Chloro-2H-pyran-2-one (e.g., a mixture of hexane and ethyl acetate). The product spot should have a higher Rf value than the starting material. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) can be used.

Q4: What are the expected spectroscopic signatures for 4-Chloro-2H-pyran-2-one?

• ¹H NMR: You would expect to see signals corresponding to the protons on the pyranone ring. The chemical shifts will be influenced by the electron-withdrawing effect of the chlorine atom.

• ¹³C NMR: The carbon atom attached to the chlorine will show a characteristic chemical shift.

• IR Spectroscopy: Look for the characteristic C=O stretching frequency of the lactone, typically in the range of 1720-1750 cm⁻¹.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the mass of 4-Chloro-2H-pyran-2-one, along with a characteristic isotopic pattern for a molecule containing one chlorine atom (M+2 peak with approximately one-third the intensity of the molecular ion peak)[7].

Q5: How should I dispose of waste from this reaction?

Chlorinated organic waste should be collected in a designated, labeled container and disposed of according to your institution's hazardous waste management guidelines[8][9][10]. Do not pour it down the drain. Excess chlorinating agents should be quenched carefully with a suitable reagent before disposal.

IV. Experimental Protocols

A. Synthesis of 4-Chloro-2H-pyran-2-one

Disclaimer: This is a representative protocol and should be adapted and optimized for your specific laboratory conditions and scale. Always perform a risk assessment before starting any new procedure.

Materials:

• 4-Hydroxy-2H-pyran-2-one

• Thionyl chloride (SOCl₂) or Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF, catalytic)

• Anhydrous dichloromethane (DCM) or toluene

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add 4-hydroxy-2H-pyran-2-one (1 equivalent) and anhydrous DCM or toluene.

• Add a catalytic amount of DMF (e.g., 0.1 equivalents).

• Cool the mixture in an ice bath.

• Slowly add thionyl chloride (1.2 equivalents) or phosphorus oxychloride (1.2 equivalents) via the dropping funnel, maintaining the internal temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material. Gentle heating (40-50 °C) may be required.

• Carefully pour the reaction mixture onto crushed ice with stirring.

• Separate the organic layer. Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

B. Purification by Column Chromatography (Lab Scale)

• Prepare a silica gel column using a suitable eluent system (e.g., a gradient of 10% to 50% ethyl acetate in hexane).

• Dissolve the crude product in a minimal amount of dichloromethane and load it onto the column.

• Elute the column and collect fractions.

• Monitor the fractions by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure.

C. Purity Assessment by HPLC

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water and acetonitrile (both with 0.1% formic acid or trifluoroacetic acid) is a good starting point.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the compound has significant absorbance (e.g., determined by UV-Vis spectroscopy).

• Injection Volume: 10 µL.

• Method Validation: The method should be validated for linearity, precision, accuracy, and robustness according to ICH guidelines[11][12][13].

Quantitative Data Summary Table

Parameter	Recommended Range/Value	Notes
Synthesis
Reactant Ratio (Chlorinating Agent:Substrate)	1.1 - 1.5 : 1	A larger excess may lead to by-products.
Reaction Temperature	0 °C to 50 °C	Monitor for exotherms and decomposition.
Reaction Time	2 - 6 hours	Monitor by TLC or HPLC.
Purification (HPLC)
Column Type	C18 Reverse-Phase	Standard for moderately polar organic compounds.
Mobile Phase	Water/Acetonitrile Gradient	Provides good separation for a range of polarities.
Detection Wavelength	To be determined experimentally	Scan for λmax of the pure compound.

V. References

• MDPI. (2023). 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application. Molecules. [Link]

• National Center for Biotechnology Information. (n.d.). Chlorinated drinking-water. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 52. [Link]

• Sciforum. (n.d.). SYNTHESIS OF 2-AMINO-4H-PYRAN-3-CARBONITRILES: ITS REACTION TO CHLOROACETYL CHLORIDE. Molbank. [Link]

• ResearchGate. (n.d.). Synthesis, Properties, and Biological Activity of 4-Hydroxy-2H-Pyran-2-ones and Their Derivatives. Request PDF. [Link]

• ResearchGate. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. Journal of Moroccan Chemistry. [Link]

• ResearchGate. (n.d.). The mass spectrum analysis and structure of 4H-pyran-4-one, 2, 3-dihydro-3, 5-dihydroxy-6- methyl (6.07%). Scientific Figure. [Link]

• Taylor & Francis Online. (2012). Process for Disposal of Chlorinated Organic Residues. AIChE Journal. [Link]

• New Jersey Department of Health. (n.d.). HAZARD SUMMARY: PHOSPHORUS OXYCHLORIDE. Right to Know Hazardous Substance Fact Sheets. [Link]

• ResearchGate. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Pharmacia. [Link]

• National Center for Biotechnology Information. (n.d.). Recent Advances in the Synthesis of 2-Pyrones. Molecules. [Link]

• ResearchGate. (n.d.). Reaction of 4-hydroxy-2-quinolones with thionyl chloride—preparation of new spiro-benzo[14][15]oxathioles and their transformations. Request PDF. [Link]

• Shimadzu. (n.d.). Analysis of Gaseous Impurities in Chlorine. Application Data Sheet. [Link]

• National Center for Biotechnology Information. (2018). Development and Validation of HPLC Analytical Method for Chlorantraniliprole in Bulk and in the Formulation. Journal of Young Pharmacists. [Link]

• Google Patents. (n.d.). Process for the incineration of chlorinated organic materials.

• CWS. (2019). Identifying Specific Water Impurities. [Link]

• Digital Commons @ The University of the Pacific. (n.d.). Synthesis of Pyran-4-one From Organic Precursor 4-Oxo-4H-pyran-2,6-dicarboxylic Acid. Pacific Undergraduate Research and Creativity Conference. [Link]

• Google Patents. (n.d.). Reaction of phosphorus oxychloride and polar polyhydric compounds.

• Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards - Phosphorus oxychloride. [Link]

• Pharmacia. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Pharmacia, 69(2), 437–444. [Link]

• Google Patents. (n.d.). Synthesis process of 4, 6-dichloropyrimidine.

• MDPI. (n.d.). Water Purification of Classical and Emerging Organic Pollutants: An Extensive Review. Applied Sciences. [Link]

• NEDT. (2024). Disposing of Chlorine: Pool and Cleaning Products. [Link]

• Lanxess. (2015). Product Safety Assessment: Phosphorus oxychloride. [Link]

• SciSpace. (n.d.). Action of Thionyl Chloride on Carboxylic Acids in Presence of Pyridine. Nature. [Link]

• IISTE. (n.d.). Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. Journal of Natural Sciences Research. [Link]

• Chemistry LibreTexts. (n.d.). Nuclear Magnetic Resonance Spectroscopy (NMR). [Link]

• ACS Publications. (n.d.). Selective Chlorination of Natural Organic Matter: Identification of Previously Unknown Disinfection Byproducts. Environmental Science & Technology. [Link]

• ResearchGate. (n.d.). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. Request PDF. [Link]

• Oreate AI. (2025). The Multifaceted Role of Phosphorus Oxychloride (POCl3) in Organic Synthesis. [Link]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. [Link]

• Taylor & Francis Online. (2012). Process for Disposal of Chlorinated Organic Residues. AIChE Journal. [Link]

• gmpua.com. (n.d.). A Practical Guide to Analytical Method Validation. [Link]

• EPA. (1987). Treatment Alternatives for Controlling Chlorinated Organic Contaminants in Drinking Water Project Summary. [Link]

• Sciencemadness Discussion Board. (2011). thionyl chloride synthesis. [Link]

• Durpro. (n.d.). The Role of Chlorine in Industrial Water Treatment. [Link]

• ResearchGate. (n.d.). Vilsmeier−Haack Reactions of 2-Arylamino-3-acetyl-5,6-dihydro-4H-pyrans toward the Synthesis of Highly Substituted Pyridin-2(1H)-ones. Request PDF. [Link]

• Sciencemadness Wiki. (2024). Phosphoryl chloride. [Link]

• Vita-D-Chlor. (n.d.). Guidance Manual for Disposal of Chlorinated Water. [Link]

• Chemistry Stack Exchange. (2014). What is the role of POCl₃ in the reaction to form (NPCl2)3 (hexachlorophosphazene)? [Link]

• NROChemistry. (n.d.). Vilsmeier-Haack Reaction. [Link]

• MDPI. (n.d.). Ethyl 4H-Pyran-4-one-2-carboxylate. Molbank. [Link]

• YouTube. (2021). Vilsmeier-Haack Reaction. [Link]

• YouTube. (2024). NMR spectra of 2-Chloroethanol. [Link]

Sources

• 1. The Multifaceted Role of Phosphorus Oxychloride (POCl3) in Organic Synthesis - Oreate AI Blog [oreateai.com]
• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
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• 4. researchgate.net [researchgate.net]
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• 10. Guidance Manual for Disposal of Chlorinated Water [vita-d-chlor.com]
• 11. Development and Validation of HPLC Analytical Method for Chlorantraniliprole in Bulk and in the Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH [pharmacia.pensoft.net]
• 13. Надлежащая производственная практика A Practical Guide to Analytical Method Validation [gmpua.com]
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Technical Support Center: Stabilizing 4-Chloro-2H-pyran-2-one During Experimental Workup

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical solutions for preventing the degradation of 4-Chloro-2H-pyran-2-one during experimental workup. As a reactive α,β-unsaturated lactone, this compound is susceptible to degradation under various conditions, leading to reduced yields and purification challenges. This resource offers a combination of theoretical understanding and field-proven protocols to ensure the integrity of your compound.

Understanding the Instability of 4-Chloro-2H-pyran-2-one

4-Chloro-2H-pyran-2-one possesses a highly electrophilic pyran-2-one ring system. The presence of the electron-withdrawing chlorine atom at the 4-position, coupled with the inherent reactivity of the α,β-unsaturated lactone moiety, makes the compound susceptible to nucleophilic attack. These reactions typically lead to the opening of the lactone ring, which is the primary degradation pathway.[1] The electrophilic centers at positions C2, C4, and C6 are all potential sites for nucleophilic attack.[1][2]

Frequently Asked Questions (FAQs)

Q1: My yield of 4-Chloro-2H-pyran-2-one is consistently low after aqueous workup. What is the likely cause?

Low yields after aqueous workup are most commonly due to hydrolysis of the lactone ring. Water, especially under basic or acidic conditions, can act as a nucleophile, attacking the carbonyl group (C2) of the lactone. This leads to ring-opening and the formation of the corresponding 5-chloro-2-hydroxy-penta-2,4-dienoic acid, which is often unstable and can undergo further reactions.

Q2: What are the visible signs of degradation during my workup?

Signs of degradation can include:

• A significant decrease in the expected product mass.

• The appearance of new, often more polar, spots on a Thin Layer Chromatography (TLC) analysis.

• A change in the color of the organic layer, although this is not always indicative.

• Difficulty in obtaining a pure crystalline product.

Q3: How does pH affect the stability of 4-Chloro-2H-pyran-2-one?

Both acidic and basic conditions can catalyze the hydrolysis of the lactone.

• Basic conditions (e.g., washing with NaOH, K₂CO₃): Strong bases are particularly detrimental as they generate the highly nucleophilic hydroxide ion, which rapidly attacks the lactone carbonyl, leading to irreversible ring-opening.[3]

• Acidic conditions (e.g., washing with HCl): Acidic conditions can also promote hydrolysis by protonating the carbonyl oxygen, making the carbonyl carbon more electrophilic and thus more susceptible to attack by water.[4]

Q4: What is the recommended pH range to maintain during the workup?

A neutral to slightly acidic pH (around 5-7) is generally the safest range to minimize hydrolysis. If an acidic or basic wash is necessary to remove impurities, it should be performed quickly, at low temperatures, and immediately followed by a neutralization step and removal of the aqueous phase.

Q5: Are there any solvents I should avoid during extraction and workup?

Protic solvents, especially alcohols like methanol and ethanol, should be used with caution as they can act as nucleophiles and lead to transesterification or other side reactions. While water is necessary for aqueous workups, prolonged contact should be minimized. Aprotic solvents such as dichloromethane (DCM), ethyl acetate (EtOAc), and diethyl ether are generally preferred for extraction.

Q6: Can the compound degrade during concentration on a rotary evaporator?

Yes, if residual acidic or basic impurities are present in the solution, degradation can be accelerated by heating. It is crucial to neutralize the organic solution and dry it thoroughly (e.g., with anhydrous MgSO₄ or Na₂SO₄) before concentration. Whenever possible, concentrate the solution at the lowest feasible temperature.

Troubleshooting Guide

Symptom	Potential Cause	Recommended Solution
Low or no product yield after workup	Lactone hydrolysis: Exposure to strong acids or bases, or prolonged contact with water.	- Use a mild bicarbonate wash (5% NaHCO₃) for neutralization instead of strong bases.[5] - Perform washes quickly and at low temperatures (0-5 °C). - Minimize the volume of aqueous solution used. - Immediately dry the organic layer and concentrate it.
Multiple spots on TLC, with polar impurities	Ring-opened byproducts: The primary degradation product is the carboxylic acid, which is significantly more polar.	- If the product is in an organic solvent, wash with a minimal amount of cold, saturated NaCl solution (brine) to remove water-soluble impurities without significantly changing the pH. - Purify the crude product using column chromatography on silica gel.
Formation of an insoluble solid during basic wash	Precipitation of the carboxylate salt: The ring-opened carboxylic acid can be deprotonated by a strong base to form an insoluble salt.	- Avoid using strong bases. If a basic wash is unavoidable, use a weak base like NaHCO₃ and ensure the concentration of your product is not too high.
Product appears oily and difficult to crystallize	Presence of impurities: Degradation products can act as impurities that inhibit crystallization.	- Purify the crude product by column chromatography. A non-polar to moderately polar solvent system (e.g., hexanes/ethyl acetate) is a good starting point.

Recommended Workup Protocol

This protocol is designed to minimize the degradation of 4-Chloro-2H-pyran-2-one by carefully controlling the pH and minimizing contact with water.

• Quenching: Cool the reaction mixture to 0 °C in an ice bath. Slowly add cold, deionized water or a cold, saturated aqueous solution of NH₄Cl to quench the reaction.

• Extraction: Extract the aqueous mixture with a cold, anhydrous aprotic solvent such as dichloromethane (DCM) or ethyl acetate (EtOAc). Repeat the extraction 2-3 times to ensure complete recovery.

• Washing (Neutralization):

  • Combine the organic extracts.

  • If the reaction was conducted under acidic conditions, wash the organic layer once with a small volume of cold, saturated aqueous NaHCO₃ solution. Monitor for any gas evolution (CO₂).

  • If the reaction was basic, wash with a small volume of cold, dilute (e.g., 1%) aqueous HCl.

  • Immediately follow with a wash using cold, saturated aqueous NaCl (brine). This helps to remove residual water and inorganic salts.

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter to remove the drying agent.

• Concentration: Remove the solvent under reduced pressure using a rotary evaporator. Ensure the water bath temperature is kept low (ideally below 30 °C) to prevent thermal degradation.

• Purification: If necessary, purify the crude product by flash column chromatography on silica gel using a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes).

Visualizing Degradation and Prevention

Degradation Pathway

The primary degradation pathway is the hydrolysis of the lactone ring, which can be catalyzed by both acid and base.

Figure 2. Recommended workflow for the workup of 4-Chloro-2H-pyran-2-one.

References

• Keck, G. E., Li, X.-Y., & Knutson, C. E. (1999). A Versatile Preparation of α,β-Unsaturated Lactones from Homoallylic Alcohols. Organic Letters, 1(3), 411–413. [Link]

• Kočevar, M., Polanc, S., & Kepe, V. (2007). Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. ARKIVOC, 2007(viii), 97-111. [Link]

• Jilalat, J. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. Moroccan Journal of Heterocyclic Chemistry, 21(3), 1-52. [Link]

• Liu, Y., et al. (2015). Theoretical study of the hydrolysis mechanism of 2-pyrone-4,6-dicarboxylate (PDC) catalyzed by LigI. Journal of Molecular Graphics and Modelling, 61, 143-150. [Link]

• Lee, S.-M., et al. (2011). Synthesis and biological evaluation of α,β-unsaturated lactones as potent immunosuppressive agents. Bioorganic & Medicinal Chemistry Letters, 21(19), 5726-5729. [Link]

• Mayr, H., et al. (2021). Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones. Chemical Science, 12(10), 3649-3661. [Link]

• Camps, P., et al. (1987). Ring opening of 2H-pyrans promoted by organometallic reagents. Synthesis of dienic alcohols. Journal of the Chemical Society, Perkin Transactions 1, 1595-1600. [Link]

• Organic Chemistry Portal. (n.d.). 2-Pyrone synthesis. [Link]

• Keck, G. E., Li, X.-Y., & Knutson, C. E. (1999). A Versatile Preparation of α,β-Unsaturated Lactones from Homoallylic Alcohols. Organic Letters, 1(3), 411–413. [Link]

• Shinde, S. S., et al. (2023). 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application. Organics, 4(4), 519-566. [Link]

• Kočevar, M., & Polanc, S. (2009). Ring transformations of 2H-pyran-2-ones and fused pyran-2-ones with nucleophilic reagents. HETEROCYCLES, 77(2), 771-790. [Link]

• Khan, I., et al. (2022). Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. Molecules, 27(19), 6527. [Link]

• de la Hoz, A., & Langa, F. (1980). SYNTHETIC APPROACHES TO THE 4H-PYRAN RING. HETEROCYCLES, 14(3), 375-401. [Link]

• Vlachos, D. G., & Nikolakis, V. (2013). Mechanistic Insights into Ring-Opening and Decarboxylation of 2-Pyrones in Liquid Water and Tetrahydrofuran. The Journal of Physical Chemistry A, 117(15), 3236-3246. [Link]

• Jana, S., et al. (2023). Access to Unsaturated Bicyclic Lactones by Overriding Conventional C(sp3)-H Site Selectivity. ChemRxiv. [Link]

• Sarpong, R., & Tantillo, D. J. (2024). Development of Multiple Local Computational Models in Retrosynthetic Analysis: Total Synthesis of (−)-Deoxylimonin. Journal of the American Chemical Society. [Link]

• Oeser, T., & Alcaraz, M.-L. (2016). Recent Advances in the Synthesis of 2H-Pyrans. Synthesis, 48(13), 2009-2030. [Link]

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• 4. dr.lib.iastate.edu [dr.lib.iastate.edu]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]

Troubleshooting Guide: Navigating Regioselectivity in 4-Chloro-2H-pyran-2-one Reactions

Answering the call of researchers, scientists, and drug development professionals, this Technical Support Center provides in-depth guidance on the nuanced reactivity of 4-Chloro-2H-pyran-2-one. As a Senior Application Scientist, my goal is to move beyond mere protocols and delve into the causality behind experimental outcomes, empowering you to troubleshoot and optimize your synthetic strategies with confidence. This guide is structured as a dynamic resource, directly addressing the common and complex regioselectivity challenges encountered in the field.

This section tackles specific experimental failures and unexpected outcomes. Each question is designed to reflect a real-world laboratory challenge, followed by a detailed explanation of the underlying principles and a clear, actionable path to success.

Question 1: My nucleophilic substitution is yielding a mixture of C4 and C6 adducts. How can I achieve selective C4 functionalization?

The Problem: You are attempting a nucleophilic substitution on 4-Chloro-2H-pyran-2-one, expecting the nucleophile to displace the chloride at the C4 position. However, you are observing a significant amount of a constitutional isomer, suggesting the nucleophile is also attacking the C6 position.

The Underlying Science: A Tale of Two Electrophiles

The 2-pyranone ring is an electron-deficient system due to the cumulative electron-withdrawing effects of the ring oxygen and the α,β-unsaturated lactone functionality. This renders multiple carbon atoms electrophilic and susceptible to nucleophilic attack.

• Direct Substitution (SNAr-type) at C4: The C4 position is directly attached to a good leaving group (chloride). Nucleophilic attack at this position proceeds through a Meisenheimer-like intermediate, where the negative charge is delocalized across the conjugated system, including the carbonyl oxygen. This is often the desired pathway.

• Conjugate Addition-Elimination at C6: The C6 position is part of a Michael system. A nucleophile can attack C6 in a conjugate fashion. The resulting enolate can then undergo a subsequent elimination of the chloride at C4 to regenerate the ring system, leading to the C6-substituted product.

The regiochemical outcome is a classic case of kinetic versus thermodynamic control, heavily influenced by the nature of the nucleophile, solvent, and temperature.

Troubleshooting Strategy & Protocol

Your primary goal is to favor the direct SNAr-type attack at C4 over the conjugate addition pathway. This can be achieved by modulating reaction conditions to favor the kinetically preferred C4 attack.

Key Experimental Levers:

• Nucleophile Choice: "Hard" nucleophiles (e.g., alkoxides, amines) tend to favor attack at the more electron-deficient C4 position. "Soft" nucleophiles (e.g., thiolates, malonates) have a higher propensity for conjugate addition at C6.

• Temperature: Lowering the reaction temperature (e.g., from room temperature to -78 °C) can significantly enhance regioselectivity by favoring the transition state with the lower activation energy, which is typically the direct C4 attack.[1]

• Solvent: Polar aprotic solvents like DMF, DMSO, or NMP can stabilize the charged Meisenheimer intermediate in the SNAr pathway, accelerating the desired C4 substitution.[2]

dot

Caption: Decision workflow for controlling nucleophilic substitution.

Protocol for Selective C4-Amination:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-Chloro-2H-pyran-2-one (1.0 equiv) and anhydrous DMF (0.1 M).

• Cooling: Cool the solution to -20 °C in a suitable cooling bath.

• Reagent Addition: Add the amine nucleophile (1.1 equiv) dropwise over 10 minutes, followed by a non-nucleophilic base such as diisopropylethylamine (DIPEA) (1.5 equiv).

• Reaction: Stir the reaction at -20 °C and monitor by TLC. Allow the reaction to slowly warm to 0 °C if no conversion is observed after 2 hours.

• Quench & Workup: Upon completion, quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude product via column chromatography.

Question 2: My Diels-Alder reaction lacks regioselectivity. How can I control the cycloaddition outcome?

The Problem: You are performing a [4+2] cycloaddition using 4-Chloro-2H-pyran-2-one as the diene component with an unsymmetrical, electron-deficient dienophile. The reaction yields a nearly 1:1 mixture of the two possible regioisomers, making isolation of the desired product difficult and inefficient.

The Underlying Science: Frontier Molecular Orbital (FMO) Theory

The regioselectivity of a Diels-Alder reaction is governed by the interaction between the Frontier Molecular Orbitals (FMOs) of the diene and the dienophile. In this case (a normal-electron-demand Diels-Alder), the key interaction is between the Highest Occupied Molecular Orbital (HOMO) of the diene (pyranone) and the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile.

Selectivity arises from the preferential alignment that maximizes the orbital overlap between the atoms with the largest orbital coefficients. For 4-Chloro-2H-pyran-2-one, the electronic effects of the chloro-substituent and the lactone functionality result in HOMO orbital coefficients of similar magnitude at C3 and C6. This similarity is the root cause of the poor regioselectivity observed in thermal reactions.[3]

Troubleshooting Strategy & Protocol

To overcome this inherent lack of selectivity, you must introduce an external factor that perturbs the FMOs or favors one transition state over the other.

Key Experimental Levers:

• Lewis Acid Catalysis: This is the most powerful tool. A Lewis acid (e.g., ZnCl₂, AlCl₃, SnCl₄, TiCl₄) will coordinate to the carbonyl group of the dienophile, lowering its LUMO energy and, more importantly, altering the magnitude of the LUMO coefficients. This electronic perturbation can dramatically favor one cycloaddition pathway, leading to a single major regioisomer.[4]

• Solvent and Temperature: While less impactful than Lewis acids, solvent choice can influence transition state stability. Non-polar solvents are generally preferred for thermal cycloadditions. Lowering the temperature can sometimes improve selectivity, although the effect may be modest.[5]

Data Summary: Effect of Lewis Acids on Regioselectivity

Catalyst (1.1 equiv)	Solvent	Temperature (°C)	Regioisomeric Ratio (A:B)
None (Thermal)	Toluene	110	1.2 : 1
ZnCl₂	CH₂Cl₂	0	5 : 1
AlCl₃	CH₂Cl₂	-20	15 : 1
SnCl₄	CH₂Cl₂	-78	>20 : 1

Note: Data is illustrative. Optimal conditions must be determined empirically.

Protocol for Lewis Acid-Catalyzed Regioselective Diels-Alder:

• Setup: To a flame-dried, three-neck flask under an inert atmosphere, add the electron-deficient dienophile (1.0 equiv) and anhydrous dichloromethane (CH₂Cl₂) (0.1 M).

• Lewis Acid Addition: Cool the solution to -78 °C. Add the Lewis acid (e.g., 1.0 M solution of SnCl₄ in CH₂Cl₂, 1.1 equiv) dropwise. Stir for 20 minutes at -78 °C.

• Diene Addition: Add a solution of 4-Chloro-2H-pyran-2-one (1.2 equiv) in anhydrous CH₂Cl₂ dropwise to the cooled mixture.

• Reaction: Maintain the temperature at -78 °C and monitor the reaction by TLC.

• Quench & Workup: Once the dienophile is consumed, quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃.[1] Allow the mixture to warm to room temperature.

• Purification: Separate the layers and extract the aqueous phase with CH₂Cl₂ (3x). Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate. Purify the crude adduct by column chromatography or recrystallization.

Question 3: My palladium-catalyzed cross-coupling reaction is inefficient. How can I ensure selective C4 coupling?

The Problem: You are attempting a Suzuki, Sonogashira, or similar cross-coupling reaction at the C4 position. You are experiencing low yields, significant formation of homo-coupled byproducts, or decomposition of the starting material.

The Underlying Science: The Catalytic Cycle

Palladium-catalyzed cross-coupling reactions are mainstays of modern synthesis.[6] For a vinyl chloride substrate, the catalytic cycle generally involves:

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Cl bond at C4. This is often the rate-limiting step for less reactive chlorides compared to bromides or iodides.

• Transmetalation (for Suzuki/Stille, etc.) or Alkyne Coordination (for Sonogashira): The coupling partner is transferred to the palladium center.

• Reductive Elimination: The two coupled fragments are expelled from the palladium, forming the C-C bond and regenerating the Pd(0) catalyst.

Inefficiency arises from issues that disrupt this cycle, such as slow oxidative addition, catalyst deactivation, or competing side reactions like β-hydride elimination if the coupling partner allows.[7]

Troubleshooting Strategy & Protocol

The key is to use a sufficiently active catalytic system that promotes the oxidative addition to the C-Cl bond without degrading the sensitive pyranone ring.

Key Experimental Levers:

• Ligand Choice: For challenging substrates like vinyl chlorides, electron-rich, bulky phosphine ligands are essential. Ligands like SPhos, XPhos, or RuPhos form highly active, monoligated Pd(0) species that excel at oxidative addition.[6]

• Palladium Precursor: Using a pre-formed catalyst or a precursor that is easily reduced in situ is crucial. Pd₂(dba)₃ or Pd(OAc)₂ are common choices.[8]

• Base and Solvent: The choice of base is critical and depends on the specific coupling reaction. For Suzuki couplings, a moderately strong base like K₃PO₄ or Cs₂CO₃ is often effective and minimizes side reactions. Aprotic polar solvents like dioxane or THF are commonly used.

dot

Caption: Workflow for optimizing C4 cross-coupling reactions.

Protocol for a Robust Suzuki-Miyaura Coupling:

• Setup: In a glovebox, charge a vial with the boronic acid or ester (1.5 equiv), a strong inorganic base like K₃PO₄ (3.0 equiv), the palladium precursor (e.g., Pd₂(dba)₃, 2 mol%), and the phosphine ligand (e.g., SPhos, 4.5 mol%).

• Reagent Addition: Remove the vial from the glovebox. Add a solution of 4-Chloro-2H-pyran-2-one (1.0 equiv) in an anhydrous, degassed solvent like 1,4-dioxane (0.1 M).

• Reaction: Seal the vial and heat the mixture to 80-100 °C with vigorous stirring. Monitor the reaction by LC-MS or TLC.

• Workup: After completion, cool the reaction to room temperature and dilute with ethyl acetate. Filter through a pad of Celite to remove palladium black and inorganic salts.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over Na₂SO₄, concentrate, and purify by column chromatography.

Frequently Asked Questions (FAQs)

• Q1: What are the primary reactive sites on 4-Chloro-2H-pyran-2-one? The molecule is multifunctional. The main sites of reactivity are:

  • C4: The carbon bearing the chlorine is the primary site for nucleophilic aromatic substitution and metal-catalyzed cross-coupling.[9]

  • The C3-C6 Diene System: This conjugated system readily participates as the 4π component in [4+2] cycloaddition (Diels-Alder) reactions.[3][10]

  • C6: This position is susceptible to conjugate addition by soft nucleophiles.

  • C2 (Carbonyl Carbon): Strong, hard nucleophiles (like organolithiums or Grignard reagents) can attack the lactone carbonyl, potentially leading to ring-opening.[11]

• Q2: Is 4-Chloro-2H-pyran-2-one stable? How should it be handled? 4-Chloro-2H-pyran-2-one is a relatively stable solid but should be handled with care. It is an electrophilic and potentially alkylating agent. Store it in a cool, dry place away from moisture and strong bases. Standard personal protective equipment (gloves, safety glasses, lab coat) should be worn during handling. All reactions should be conducted in a well-ventilated fume hood.

• Q3: Can I selectively perform reactions at other positions (e.g., C5 or C6) while leaving the C4-Cl bond intact? This is challenging but possible. To react at C5 or C6 without disturbing the C4-Cl, you would need a reaction that is orthogonal to the reactivity of the vinyl chloride. For example, a carefully controlled deprotonation-substitution at C5 might be feasible with a strong, sterically hindered base at low temperatures, provided the kinetics favor this pathway over attack at C4. However, in most cases, the C4 position is the most reactive electrophilic site, and reactions will preferentially occur there.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Comparative Reactivity of 4-Chloro-2H-pyran-2-one and 4-Bromo-2H-pyran-2-one

For researchers engaged in the synthesis of complex molecular architectures, the choice of starting materials is a critical decision that dictates the efficiency, robustness, and overall success of a synthetic campaign. The 4-halo-2H-pyran-2-one scaffold is a versatile building block, prized for its utility in constructing a wide array of heterocyclic and carbocyclic systems.[1][2][3] However, a subtle change in the halogen substituent at the C4 position—from chlorine to bromine—can have profound implications for the molecule's reactivity.

This guide provides an in-depth, objective comparison of the reactivity of 4-Chloro-2H-pyran-2-one and 4-Bromo-2H-pyran-2-one . Moving beyond a simple list of reactions, we will dissect the fundamental chemical principles that govern their differential reactivity, supported by mechanistic insights and practical, field-proven protocols. Our aim is to equip you, the researcher, with the expert knowledge required to select the optimal reagent for your specific synthetic challenge.

Foundational Principles: The Halogen's Decisive Role

The reactivity of the 4-halo-2H-pyran-2-one system is primarily governed by the electronic character of the α,β-unsaturated lactone ring and the nature of the carbon-halogen (C-X) bond at the C4 position. The pyranone ring itself features several electrophilic centers, notably at positions C2, C4, and C6, making it susceptible to nucleophilic attack.[2][3] The halogen at C4 plays a dual role: it influences the electrophilicity of the ring and, more importantly, functions as a leaving group in substitution and cross-coupling reactions.

The fundamental differences between chlorine and bromine in this context are summarized below:

Property	C-Cl Bond	C-Br Bond	Implication for Reactivity
Average Bond Energy	~339 kJ/mol	~285 kJ/mol	The weaker C-Br bond is more readily cleaved, particularly in reactions involving oxidative addition to a metal center.
Leaving Group Ability	Good	Excellent	Bromide (Br⁻) is a weaker base and thus a better leaving group than chloride (Cl⁻), accelerating nucleophilic substitution reactions.[4]
Polarizability	Lower	Higher	The larger, more diffuse electron cloud of bromine makes the C-Br bond more polarizable, facilitating interaction with transition metal catalysts.

These intrinsic properties are the primary drivers behind the observable differences in reactivity, which we will explore in the context of key synthetic transformations.

Comparative Reactivity in Key Synthetic Transformations

The superior performance of 4-bromo-2H-pyran-2-one is most evident in two major classes of reactions: palladium-catalyzed cross-coupling and nucleophilic substitution.

Palladium-Catalyzed Cross-Coupling Reactions

Reactions such as the Suzuki-Miyaura, Stille, and Heck couplings are cornerstones of modern organic synthesis, enabling the formation of carbon-carbon bonds with high precision.[5] The universally accepted mechanism for these reactions begins with the oxidative addition of the organohalide to a low-valent palladium(0) catalyst.[6] This step is frequently the rate-determining step of the catalytic cycle.

Expert Insight: The significantly lower bond dissociation energy of the C-Br bond compared to the C-Cl bond means that 4-bromo-2H-pyran-2-one undergoes oxidative addition to the Pd(0) catalyst much more readily and under milder conditions than its chloro analogue. This has several practical consequences:

• Milder Reaction Conditions: Bromo-pyranones often react at lower temperatures, reducing the risk of thermal degradation of sensitive functional groups.

• Lower Catalyst Loadings: The higher reactivity of the C-Br bond often permits the use of lower concentrations of the expensive palladium catalyst.

• Broader Substrate Scope: The milder conditions required for bromo-pyranones allow for the coupling of more delicate or complex boronic acids or organostannanes.

While Suzuki couplings of aryl chlorides are feasible, they typically require more specialized and often more expensive catalyst systems (e.g., those employing bulky, electron-rich phosphine ligands) and more forcing conditions to achieve yields comparable to their bromo counterparts.[7]

Caption: Oxidative addition is faster for the bromo derivative.

Nucleophilic Substitution Reactions

In nucleophilic substitution reactions, the halogen atom is displaced by a nucleophile.[8] The reaction on the pyranone ring likely proceeds via an addition-elimination mechanism, forming a resonance-stabilized intermediate (a Meisenheimer-like complex).[9]

Expert Insight: The rate of this reaction is highly dependent on the ability of the halogen to depart as a halide ion. Since bromide is a better leaving group than chloride (as HBr is a stronger acid than HCl), 4-bromo-2H-pyran-2-one will typically react faster and more completely with nucleophiles such as amines, thiols, and alkoxides.[4][10] This enhanced reactivity can be crucial when dealing with sterically hindered nucleophiles or when trying to minimize reaction times.

Diels-Alder Reactions

The 2H-pyran-2-one ring system can also function as a diene in [4+2] cycloaddition reactions, providing access to complex bicyclic structures.[11][12][13] However, their aromatic character makes them somewhat reluctant dienes.[14] In this context, the primary electronic influence comes from the overall electron-withdrawing nature of the ring system.

Expert Insight: The difference in electronegativity between chlorine and bromine is relatively small, and since the C-X bond is not broken during the concerted cycloaddition, the choice between the chloro and bromo derivative is expected to have a minimal impact on the rate and yield of Diels-Alder reactions . The selection of dienophile and reaction conditions (thermal or Lewis acid-catalyzed) will be far more critical determinants of the reaction's success.

Data Summary: A Head-to-Head Comparison

The following table summarizes the expected performance differences based on fundamental chemical principles.

Reaction Type	4-Chloro-2H-pyran-2-one	4-Bromo-2H-pyran-2-one	Rationale
Suzuki-Miyaura Coupling	Slower Rate, Requires more forcing conditions (higher temp, specialized ligands).	Faster Rate, Milder conditions, often higher yields.[15]	Weaker C-Br bond facilitates the rate-limiting oxidative addition step.
Stille Coupling	Less reactive.	More reactive, especially at the C4 position.[16]	Weaker C-Br bond is more susceptible to oxidative addition by the Pd(0) catalyst.[17]
Nucleophilic Substitution	Moderate reactivity.	High reactivity, faster reaction times.	Bromide is a superior leaving group compared to chloride.[10]
Diels-Alder Cycloaddition	Good dienophile.	Good dienophile, similar reactivity to chloro analogue.	The C-X bond is not broken in the reaction, so the halogen's effect is primarily electronic and minor.[14]

Experimental Protocol: Palladium-Catalyzed Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of a 4-halo-2H-pyran-2-one. The notes highlight the key adjustments required when using the chloro- versus the bromo- derivative.

Caption: Workflow for a typical Suzuki-Miyaura cross-coupling.

Materials:

• 4-Bromo-2H-pyran-2-one (1.0 equiv) or 4-Chloro-2H-pyran-2-one (1.0 equiv)

• Arylboronic Acid (1.2 equiv)

• Pd(PPh₃)₄ (0.03 equiv for bromo, consider 0.05-0.10 equiv for chloro)

• Anhydrous K₂CO₃ or Cs₂CO₃ (2.5 equiv)

• Solvent: 1,4-Dioxane/Water (4:1 mixture), degassed

Procedure:

• Vessel Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-halo-2H-pyran-2-one, the arylboronic acid, and the base.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Solvent Addition: Add the degassed dioxane/water solvent mixture via syringe.

• Catalyst Addition: Add the palladium catalyst to the stirring mixture.

  • Trustworthiness Note: The addition of the catalyst should be done under a positive flow of inert gas to prevent catalyst deactivation.

• Reaction: Heat the reaction mixture to 85-90 °C.

  • Expert Causality: For 4-Bromo-2H-pyran-2-one , the reaction is often complete within 2-4 hours. For 4-Chloro-2H-pyran-2-one , the reaction may require prolonged heating (8-16 hours) or a higher temperature (e.g., 100 °C). If the reaction is sluggish, consider using a more active catalyst system such as Pd₂(dba)₃ with a ligand like SPhos or XPhos.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting halide is consumed.

• Workup: Cool the reaction to room temperature and dilute with ethyl acetate. Wash the organic layer sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired 4-aryl-2H-pyran-2-one.

Conclusion and Recommendations

For synthetic applications that involve the cleavage of the carbon-halogen bond, 4-Bromo-2H-pyran-2-one is the unequivocally superior substrate . Its enhanced reactivity in palladium-catalyzed cross-coupling and nucleophilic substitution reactions translates to milder conditions, shorter reaction times, and often higher yields. This makes it the reagent of choice for complex, multi-step syntheses where efficiency and functional group tolerance are paramount.

4-Chloro-2H-pyran-2-one remains a viable and more economical alternative, particularly for large-scale syntheses where cost is a primary driver. However, researchers must be prepared to invest more time in optimizing reaction conditions, potentially employing higher catalyst loadings, more sophisticated ligand systems, and higher temperatures to achieve the desired transformation. In reactions where the C-X bond remains intact, such as Diels-Alder cycloadditions, the difference in reactivity is negligible, and the choice can be based on cost and availability.

By understanding the fundamental principles that differentiate these two valuable reagents, you can make more informed decisions in the lab, leading to more efficient and successful synthetic outcomes.

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The Halogen Effect: A Comparative Guide to the Biological Activity of 2H-Pyran-2-ones

Introduction: The Versatile 2H-Pyran-2-one Scaffold and the Power of Halogenation

The 2H-pyran-2-one core is a privileged scaffold in medicinal chemistry, appearing in numerous natural products and synthetic compounds with a wide array of biological activities.[1][2] These compounds have garnered significant interest for their potential as anticancer, antimicrobial, and enzyme inhibitory agents.[3][4] A common strategy to modulate the potency and selectivity of bioactive molecules is the introduction of halogen atoms. Halogenation can influence a molecule's lipophilicity, metabolic stability, and ability to form specific interactions with biological targets, such as halogen bonds.[5] This guide provides a comparative analysis of the biological activities of different halogenated 2H-pyran-2-ones, focusing on how the nature of the halogen substituent—from fluorine to iodine—impacts their cytotoxic and antimicrobial properties.

Comparative Analysis of Biological Activity

The biological activity of halogenated 2H-pyran-2-ones is profoundly influenced by the identity and position of the halogen substituent. The following sections compare the cytotoxic and antimicrobial activities of fluoro-, chloro-, bromo-, and iodo-substituted 2H-pyran-2-ones, drawing on available experimental data.

Cytotoxicity Against Cancer Cell Lines

Halogenation has been shown to be a viable strategy for enhancing the anticancer potential of 2H-pyran-2-ones. The electronegativity, size, and polarizability of the halogen atom all play a role in the cytotoxic efficacy.

Table 1: Comparative Cytotoxicity (IC50, µM) of Halogenated 2H-Pyran-2-one Analogs

Compound/Analog Class	Halogen	Cancer Cell Line	IC50 (µM)	Reference
Dichloroflavanone	Cl	MDA-MB-231	2.9	[6]
Bromofuranone	Br	PC-3	0.93	[7]
Bromofuranone	Br	HCT-116	0.4	[7]
Fluoroaryl-substituted FL118 analog (7h)	F	Colorectal Cancer (in vivo)	Effective tumor regression	[8]
Halogenated 1H-benzo[f]chromene	Cl, Br	MCF-7	1.3 - 3.87	[9]

Note: The data presented is a compilation from different studies and may not be directly comparable due to variations in experimental conditions. Furanones and chromenes are structurally related to 2H-pyran-2-ones and provide valuable insights into the effects of halogenation.

From the available data, a clear trend emerges: heavier halogens like bromine and chlorine often lead to potent cytotoxicity. For instance, brominated furanones have demonstrated sub-micromolar IC50 values against prostate (PC-3) and colon (HCT-116) cancer cell lines.[7] Dichlorinated flavanones have also shown significant activity against breast cancer cells (MDA-MB-231).[6] While direct comparative data for a full halogen series of 2H-pyran-2-ones is limited, the potent activity of chloro- and bromo-derivatives suggests that the increased polarizability and ability to form stronger halogen bonds contribute to their cytotoxic mechanism. Fluorine's high electronegativity and small size can also lead to potent anticancer compounds, as seen in fluoroaryl-substituted analogs of the camptothecin-related drug FL118.[8]

Antimicrobial Activity

Halogenated 2H-pyran-2-ones have also shown promise as antimicrobial agents, particularly against Gram-positive bacteria. The introduction of halogens can enhance the compound's ability to penetrate bacterial cell membranes and interact with intracellular targets.

Table 2: Comparative Antimicrobial Activity (MIC, µg/mL) of Halogenated 2H-Pyran-2-one Analogs

Compound/Analog Class	Halogen	Bacterial Strain	MIC (µg/mL)	Reference
Tri-halogenated 3-nitro-2H-chromene	Cl, Br	S. aureus (MDR)	4	[10]
Tri-halogenated 3-nitro-2H-chromene	Cl, Br	S. epidermidis (MDR)	1-4	[10]

Note: This table presents data on halogenated chromenes, which share a similar structural backbone with 2H-pyran-2-ones. MIC values represent the minimum inhibitory concentration.

The data on halogenated chromenes, close structural relatives of 2H-pyran-2-ones, indicates that increasing the degree of halogenation can be a successful strategy for enhancing antibacterial activity, especially against multidrug-resistant (MDR) strains of Staphylococcus aureus and Staphylococcus epidermidis.[10] The presence of multiple halogen atoms likely contributes to a more favorable pharmacokinetic profile and potentially multiple modes of action within the bacterial cell. The primary mechanism of action for many halogenated antimicrobials involves photooxidation, leading to the production of reactive oxygen species that are toxic to microbial cells.[11]

Structure-Activity Relationship (SAR) and Mechanistic Insights

The observed differences in the biological activity of halogenated 2H-pyran-2-ones can be attributed to several key factors related to the properties of the halogen atom.

• Electronegativity and Polarity: Fluorine, the most electronegative element, can significantly alter the electronic properties of the 2H-pyran-2-one ring, potentially influencing its interaction with polar residues in a biological target.

• Size and Steric Hindrance: The increasing size of the halogen from fluorine to iodine can introduce steric hindrance, which may either enhance or diminish binding to a target protein, depending on the topology of the binding site.

• Polarizability and Halogen Bonding: The larger, more polarizable halogens (bromine and iodine) are more effective halogen bond donors. Halogen bonds are non-covalent interactions between a halogen atom and a nucleophilic site (e.g., a carbonyl oxygen or a nitrogen atom in a protein or DNA), which can significantly contribute to binding affinity and specificity.

• Lipophilicity: Halogenation generally increases the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and reach intracellular targets. This is a critical factor for both anticancer and antimicrobial activity.

Molecular docking studies can provide valuable insights into the specific interactions between halogenated 2H-pyran-2-ones and their biological targets.[12][13][14][15] Such studies can help to rationalize the observed SAR and guide the design of more potent and selective inhibitors. For example, docking simulations could reveal how a halogen atom at a specific position on the pyranone ring forms a crucial halogen bond with a key amino acid residue in an enzyme's active site.

Experimental Protocols

The following are standardized protocols for assessing the key biological activities discussed in this guide.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Human cancer cell lines (e.g., MCF-7, HCT-116, PC-3)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Treat the cells with various concentrations of the halogenated 2H-pyran-2-ones and incubate for 48-72 hours.

• After the incubation period, remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

• Incubate the plate for 4 hours at 37°C, allowing for the formation of formazan crystals.

• Add 100 µL of the solubilization solution to each well and incubate for another 4-18 hours in the dark to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 96-well microplates

• Bacterial inoculum standardized to 0.5 McFarland

• Resazurin solution (optional, as a viability indicator)

Procedure:

• Prepare a serial two-fold dilution of the halogenated 2H-pyran-2-ones in MHB in a 96-well microplate.

• Inoculate each well with the standardized bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

• Include a positive control (bacteria in broth without compound) and a negative control (broth only).

• Incubate the plates at 37°C for 18-24 hours.

• Determine the MIC as the lowest concentration of the compound that completely inhibits visible bacterial growth.

• Optionally, add a viability indicator like resazurin to aid in the visualization of bacterial growth.

Conclusion and Future Directions

The available evidence strongly suggests that halogenation is a powerful tool for modulating the biological activity of 2H-pyran-2-ones. Chloro- and bromo-substituents have consistently demonstrated potent cytotoxic and antimicrobial effects. While data on fluoro- and iodo-derivatives is more limited, the unique properties of these halogens suggest they hold significant, and likely distinct, potential.

To fully elucidate the structure-activity relationships and unlock the full therapeutic potential of this compound class, a systematic comparative study is warranted. Such a study should involve the synthesis of a complete halogen series (F, Cl, Br, I) at various positions on the 2H-pyran-2-one scaffold and their evaluation in a standardized panel of biological assays. This would provide a comprehensive dataset to build robust SAR models and guide the rational design of next-generation 2H-pyran-2-one-based therapeutics. Further mechanistic studies, including molecular docking and enzymatic assays, will be crucial to understand the precise molecular interactions that drive the observed biological activities.

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Definitive Structural Validation of 4-Chloro-2H-pyran-2-one: A Comparative Guide to X-ray Crystallography and Spectroscopic Methods

In the landscape of modern drug discovery and materials science, the unequivocal determination of a molecule's three-dimensional structure is paramount. The precise arrangement of atoms dictates not only the physicochemical properties of a compound but also its biological activity and potential therapeutic applications. This guide provides an in-depth technical comparison of analytical techniques for the structural validation of 4-Chloro-2H-pyran-2-one, a halogenated heterocyclic scaffold of significant interest. While spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) provide vital preliminary data, we will demonstrate through a detailed workflow why single-crystal X-ray crystallography remains the gold standard for unambiguous structural elucidation.

The Subject of Our Analysis: 4-Chloro-2H-pyran-2-one

4-Chloro-2H-pyran-2-one (C₅H₃ClO₂) is a member of the pyran-2-one family, a class of compounds that are precursors to a wide range of natural products and synthetic molecules with diverse biological activities.[1][2] The introduction of a chlorine atom at the 4-position significantly influences the electron distribution within the heterocyclic ring, making it a key synthon for further chemical modifications. Accurate structural confirmation is therefore a critical first step in any research and development cascade involving this molecule.

The Gold Standard: Single-Crystal X-ray Crystallography

X-ray crystallography is a powerful analytical technique that provides precise information about the three-dimensional arrangement of atoms in a crystalline solid.[3] By analyzing the diffraction pattern of an X-ray beam passing through a single crystal, we can determine bond lengths, bond angles, and the overall molecular conformation with unparalleled accuracy.

Experimental Workflow: From Powder to Structure

The journey from a synthesized powder to a fully refined crystal structure is a multi-step process that demands meticulous execution. The following protocol outlines the key stages involved in the X-ray crystallographic analysis of 4-Chloro-2H-pyran-2-one.

Figure 1: A generalized workflow for the single-crystal X-ray crystallographic analysis of a small molecule.

Step-by-Step Experimental Protocol for X-ray Diffraction

• Synthesis and Purification: The target compound, 4-Chloro-2H-pyran-2-one, is first synthesized and purified to >99% purity. This is crucial as impurities can hinder crystallization.

• Crystallization: The purified compound is subjected to various crystallization conditions. A common and effective method is slow evaporation from a suitable solvent or solvent mixture. For a compound like 4-Chloro-2H-pyran-2-one, solvents such as dichloromethane, ethyl acetate, or a mixture of hexane and ethyl acetate would be explored.[4]

• Crystal Selection and Mounting: A single crystal of suitable size and quality (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. A stream of cryo-cooled nitrogen (e.g., at 100 K) is often used to minimize thermal vibrations and protect the crystal from the X-ray beam.[5] The diffractometer then rotates the crystal while irradiating it with a monochromatic X-ray beam, and the resulting diffraction pattern is recorded on a detector.

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and space group. The structure is then "solved" using computational methods to obtain an initial electron density map. This initial model is then "refined" to best fit the experimental data, yielding the final, precise atomic coordinates.

A Comparative Analysis: The Role of Spectroscopic Techniques

While X-ray crystallography provides the definitive answer, spectroscopic techniques are indispensable for routine characterization, reaction monitoring, and providing complementary information. The following diagram illustrates a typical characterization workflow where these techniques are used in concert.

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A Comparative Guide to the Synthetic Routes of 4-Chloro-2H-pyran-2-one

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 4-Chloro-2H-pyran-2-one

4-Chloro-2H-pyran-2-one is a versatile heterocyclic building block of significant interest in medicinal chemistry and organic synthesis. Its reactive chlorine atom at the 4-position, coupled with the conjugated pyran-2-one scaffold, makes it a valuable precursor for the synthesis of a diverse array of more complex molecules, including pharmaceuticals and agrochemicals. The development of efficient and scalable synthetic routes to this key intermediate is therefore of paramount importance. This guide provides a comparative analysis of the most prominent synthetic strategies for the preparation of 4-Chloro-2H-pyran-2-one, offering detailed experimental protocols, mechanistic insights, and a critical evaluation of each approach to aid researchers in selecting the most suitable method for their specific needs.

Synthetic Strategies: A Comparative Overview

Two principal synthetic routes have emerged as the most practical approaches to 4-Chloro-2H-pyran-2-one. The first is a two-step sequence involving the synthesis of a 4-hydroxy-2H-pyran-2-one intermediate followed by chlorination. The second is a more direct, one-pot approach utilizing a Vilsmeier-Haack type reaction.

Feature	Route A: Two-Step (via 4-Hydroxypyrone)	Route B: Direct (Vilsmeier-Haack type)
Starting Materials	Diethyl oxalate, acetone, chlorinating agents (POCl₃, SOCl₂)	Malonic acid, phosphorus oxychloride, dimethylformamide
Number of Steps	2-3 (depending on precursor synthesis)	1 (one-pot)
Overall Yield	Moderate to Good	Variable, potentially lower
Scalability	Generally good	Can be challenging due to reaction control
Key Advantages	Well-established, reliable, modular	Potentially more atom-economical, faster
Key Disadvantages	Longer overall sequence	Reaction can be sensitive, potential for side products

Route A: Two-Step Synthesis via 4-Hydroxy-2H-pyran-2-one

This is the most widely employed and reliable strategy for the synthesis of 4-Chloro-2H-pyran-2-one. It involves the initial construction of the pyran-2-one ring with a hydroxyl group at the 4-position, which is subsequently converted to the desired chloride.

Step 1: Synthesis of 4-Hydroxy-2H-pyran-2-one

The synthesis of the crucial intermediate, 4-hydroxy-2H-pyran-2-one, can be achieved through several methods. A classic and effective approach begins with the synthesis of chelidonic acid from diethyl oxalate and acetone, followed by decarboxylation.

• Condensation: In a suitably sized round-bottom flask equipped with a reflux condenser and a mechanical stirrer, sodium metal is dissolved in absolute ethanol to prepare a solution of sodium ethoxide.

• To this solution, a mixture of diethyl oxalate and dry acetone is added dropwise with stirring.

• The reaction mixture is then heated at reflux for several hours.

• After cooling, the resulting precipitate of the disodium salt of acetonedioxalic ester is collected by filtration, washed with ethanol, and dried.

• Cyclization and Hydrolysis: The dried salt is added portion-wise to hot concentrated hydrochloric acid with vigorous stirring.

• The mixture is heated at reflux for a short period, then cooled.

• The precipitated chelidonic acid is collected by filtration, washed with cold water, and dried.

• Chelidonic acid is placed in a distillation apparatus.

• The solid is heated under vacuum.

• As the temperature rises, the chelidonic acid will decarboxylate, and the resulting 4-hydroxy-2H-pyran-2-one will sublime and can be collected in the receiving flask.

• The crude product can be purified by recrystallization.

Causality of Experimental Choices: The use of a strong base like sodium ethoxide is crucial for the initial Claisen-type condensation between diethyl oxalate and acetone. The subsequent acidic workup not only neutralizes the base but also catalyzes the intramolecular cyclization and hydrolysis of the ester groups to form chelidonic acid. The thermal decarboxylation under vacuum is a clean and efficient method to remove the two carboxylic acid groups, yielding the desired 4-hydroxy-2H-pyran-2-one.

Step 2: Chlorination of 4-Hydroxy-2H-pyran-2-one

The conversion of the 4-hydroxyl group to a chloro group can be accomplished using various chlorinating agents, with phosphoryl chloride (POCl₃) and thionyl chloride (SOCl₂) being the most common.

• In a fume hood, 4-hydroxy-2H-pyran-2-one is suspended in an excess of phosphorus oxychloride.

• A catalytic amount of a tertiary amine, such as pyridine or triethylamine, is added.

• The mixture is heated at reflux for several hours, during which the solid will dissolve.

• After the reaction is complete (monitored by TLC), the excess POCl₃ is carefully removed by distillation under reduced pressure.

• The residue is cooled and cautiously poured onto crushed ice.

• The aqueous mixture is extracted with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• The combined organic layers are washed with saturated sodium bicarbonate solution, then with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude 4-Chloro-2H-pyran-2-one can be purified by column chromatography or distillation.

• In a fume hood, 4-hydroxy-2H-pyran-2-one is suspended in an inert solvent such as toluene or dichloromethane.

• An excess of thionyl chloride is added dropwise at room temperature. A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.

• The mixture is heated at reflux until the reaction is complete (monitored by TLC).

• The solvent and excess thionyl chloride are removed by distillation.

• The workup procedure is similar to that described for the POCl₃ method.

Mechanistic Insight: The Role of the Chlorinating Agent

The chlorination of the 4-hydroxy group, which exists in tautomeric equilibrium with the 4-pyrone form, proceeds via activation of the hydroxyl group.

• With POCl₃: The lone pair of the hydroxyl group attacks the phosphorus atom of POCl₃, leading to the formation of a phosphate ester intermediate. The pyridine acts as a base to neutralize the generated HCl. Subsequent nucleophilic attack by a chloride ion on the C4 position of the pyrone ring, with the departure of the phosphate group, yields the 4-chloro derivative.

• With SOCl₂: The hydroxyl group attacks the sulfur atom of thionyl chloride to form a chlorosulfite intermediate. In the presence of a catalytic amount of DMF, a Vilsmeier-type reagent is formed, which is highly reactive. The chloride ion then attacks the C4 position, leading to the elimination of SO₂ and HCl.

Caption: Workflow for Route A: a two-step synthesis.

Route B: Direct Synthesis via Vilsmeier-Haack Type Reaction

A more direct, albeit potentially lower-yielding and less general, approach to 4-Chloro-2H-pyran-2-one involves a one-pot reaction that simultaneously constructs the ring and introduces the chloro group. This can be conceptualized as a variation of the Vilsmeier-Haack reaction.[1][2][3]

Conceptual Basis

The Vilsmeier reagent, typically formed from phosphorus oxychloride and a formamide like DMF, is a powerful electrophile. It can react with activated methylene compounds, such as malonic acid or its derivatives, to initiate a cascade of reactions leading to a chlorinated heterocyclic system.

Plausible Reaction Scheme

While a specific, high-yielding protocol for the direct synthesis of the unsubstituted 4-Chloro-2H-pyran-2-one via this route is not as well-documented as Route A, a plausible pathway can be envisioned starting from malonic acid.

• Formation of the Vilsmeier Reagent: POCl₃ reacts with DMF to form the electrophilic Vilsmeier reagent, [(CH₃)₂N=CHCl]⁺PO₂Cl₂⁻.

• Reaction with Malonic Acid: The enol form of malonic acid attacks the Vilsmeier reagent.

• Cyclization and Chlorination Cascade: A series of intramolecular reactions, including cyclization, dehydration, and chlorination, would lead to the formation of the 4-Chloro-2H-pyran-2-one ring.

• In a fume hood, phosphorus oxychloride is cooled in an ice bath.

• Dimethylformamide is added dropwise with stirring to form the Vilsmeier reagent.

• Malonic acid is then added portion-wise to the cold reagent.

• The reaction mixture is allowed to warm to room temperature and then heated to drive the cyclization and chlorination.

• The reaction is worked up by cautiously pouring onto ice, followed by extraction, washing, and purification as described in Route A.

Mechanistic Considerations: The Vilsmeier-Haack reaction is a complex process. The initial attack of the enolized dicarbonyl compound on the Vilsmeier reagent is followed by a series of cyclization and elimination steps. The presence of excess POCl₃ in the reaction medium provides the source of the chloride at the 4-position. The precise mechanism can be sensitive to reaction conditions and substrates.

Caption: Conceptual workflow for the direct synthesis (Route B).

Comparative Analysis and Conclusion

Parameter	Route A: Two-Step (via 4-Hydroxypyrone)	Route B: Direct (Vilsmeier-Haack type)
Reliability & Reproducibility	High. This is a well-established and documented route.	Moderate. Can be sensitive to reaction conditions and may require significant optimization.
Scalability	Good. Both steps have been performed on a large scale.	Potentially problematic due to the exothermic nature of the Vilsmeier reagent formation and the need for careful control.
Purity of Final Product	Generally good, with purification by recrystallization or chromatography.	May require more extensive purification to remove side products.
Safety Considerations	Use of pyrophoric sodium metal and corrosive acids and chlorinating agents requires care.	The Vilsmeier reagent is highly reactive and moisture-sensitive. The reaction can be highly exothermic.
Substrate Scope	The two-step approach is generally more versatile for the synthesis of substituted analogs.	The scope for substituted derivatives may be more limited.

Recommendation:

For researchers requiring a reliable and scalable synthesis of 4-Chloro-2H-pyran-2-one, Route A is the recommended approach. Its stepwise nature allows for the isolation and purification of the 4-hydroxy-2H-pyran-2-one intermediate, leading to a cleaner final product. While Route B offers the allure of a one-pot synthesis, its development for the unsubstituted target molecule would likely require considerable optimization and may present more challenges in terms of control and purification.

The choice of chlorinating agent in Route A (POCl₃ vs. SOCl₂) will depend on laboratory availability and preference. Both are effective, though POCl₃ is often favored for the chlorination of such heterocyclic systems.

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A Senior Application Scientist's Guide to the Catalytic Synthesis of 4-Chloro-2H-pyran-2-one: A Comparative Analysis

Introduction: The Significance of 4-Chloro-2H-pyran-2-one in Modern Drug Discovery

The 2H-pyran-2-one scaffold is a privileged motif in medicinal chemistry, appearing in a diverse array of natural products and pharmacologically active compounds. The introduction of a chlorine atom at the 4-position, yielding 4-Chloro-2H-pyran-2-one, significantly modulates the electronic properties of the pyranone ring, enhancing its reactivity as a versatile building block for the synthesis of novel therapeutics. This guide provides an in-depth comparison of various catalytic systems for the synthesis of this important intermediate, offering researchers, scientists, and drug development professionals a comprehensive understanding of the available methodologies. Our focus will be on providing not just protocols, but the underlying chemical principles that govern the efficiency and outcome of each approach.

Strategic Overview: A Two-Step Approach to 4-Chloro-2H-pyran-2-one

The most prevalent and practical synthetic route to 4-Chloro-2H-pyran-2-one involves a two-step sequence. The initial stage focuses on the construction of a 4-hydroxy-2H-pyran-2-one precursor. This is followed by a targeted chlorination of the 4-hydroxyl group. This strategy allows for the utilization of readily available starting materials and provides a convergent route to the desired product.

Caption: General two-step synthetic strategy for 4-Chloro-2H-pyran-2-one.

Part 1: Synthesis of the 4-Hydroxy-2H-pyran-2-one Precursor

A common and efficient method for the synthesis of a substituted 4-hydroxy-2H-pyran-2-one precursor is through the cyclization of dehydroacetic acid (DHA), a commercially available and inexpensive starting material.

Experimental Protocol: Synthesis of 4-Hydroxy-6-methyl-2H-pyran-2-one from Dehydroacetic Acid

This protocol details the deacetylation of dehydroacetic acid to furnish 4-hydroxy-6-methyl-2H-pyran-2-one, a key intermediate for subsequent chlorination.

Materials:

• Dehydroacetic acid (3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one)

• Concentrated Sulfuric Acid (H₂SO₄)

• Deionized Water

• Ice

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, carefully add dehydroacetic acid.

• Slowly and with stirring, add concentrated sulfuric acid to the flask. An exothermic reaction will occur, so it is advisable to cool the flask in an ice bath during the addition.

• Once the addition is complete, heat the reaction mixture to reflux (approximately 120-130 °C) and maintain for 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and then carefully pour it over crushed ice with stirring.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration and wash with cold deionized water.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain pure 4-hydroxy-6-methyl-2H-pyran-2-one.

Causality of Experimental Choices:

• Sulfuric Acid: Acts as both a strong acid catalyst and a dehydrating agent, promoting the cleavage of the acetyl group.

• Reflux Conditions: The elevated temperature provides the necessary activation energy for the deacetylation reaction to proceed at a reasonable rate.

• Pouring onto Ice: This serves to quench the reaction and precipitate the less water-soluble product while the sulfuric acid and other byproducts remain in the aqueous phase.

Part 2: Benchmarking Chlorination Catalysts for 4-Hydroxy-2H-pyran-2-one

The conversion of the 4-hydroxyl group to a chloride is the critical step in the synthesis of 4-Chloro-2H-pyran-2-one. This transformation is typically achieved using a variety of chlorinating agents, which can be viewed as the core of the "catalytic system." Below, we compare the efficiency and characteristics of several common reagents.

Comparative Data of Chlorinating Agents

Catalyst/Reagent System	Typical Reaction Conditions	Yield	Advantages	Disadvantages
Thionyl Chloride (SOCl₂)	Reflux in neat SOCl₂ or in an inert solvent (e.g., toluene)	Good to Excellent	Volatile byproducts (SO₂ and HCl) are easily removed.	Highly corrosive and moisture-sensitive.
Phosphorus Oxychloride (POCl₃)	Reflux in neat POCl₃ or with a base (e.g., pyridine)	Good to Excellent	Effective for a wide range of substrates.	High boiling point can make removal difficult; workup can be challenging.
Phosphorus Pentachloride (PCl₅)	Inert solvent (e.g., dichloromethane) at room temperature or gentle heating	Good	Highly reactive.	Solid reagent can be difficult to handle; produces solid byproducts.
Vilsmeier-Haack Reagent (POCl₃/DMF)	DMF as solvent and reagent, typically at elevated temperatures	Variable	Milder than neat POCl₃; can be highly effective for certain substrates.	Can lead to formylation as a side reaction; requires careful control of stoichiometry.

Experimental Protocols for Chlorination

Protocol 1: Chlorination using Thionyl Chloride (SOCl₂)

Materials:

• 4-Hydroxy-6-methyl-2H-pyran-2-one

• Thionyl Chloride (SOCl₂)

• Toluene (optional, as solvent)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethyl Acetate

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add 4-hydroxy-6-methyl-2H-pyran-2-one.

• Add an excess of thionyl chloride (either neat or dissolved in toluene).

• Heat the reaction mixture to reflux for 2-4 hours, monitoring the reaction by TLC.

• After completion, cool the reaction to room temperature and carefully remove the excess thionyl chloride under reduced pressure.

• Dissolve the residue in ethyl acetate and carefully wash with saturated NaHCO₃ solution until effervescence ceases.

• Wash the organic layer with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield 4-chloro-6-methyl-2H-pyran-2-one.

Protocol 2: Chlorination using Phosphorus Oxychloride (POCl₃)

Materials:

• 4-Hydroxy-6-methyl-2H-pyran-2-one

• Phosphorus Oxychloride (POCl₃)

• Pyridine (optional, as base)

• Ice-water

• Dichloromethane

Procedure:

• In a round-bottom flask, combine 4-hydroxy-6-methyl-2H-pyran-2-one and an excess of phosphorus oxychloride.

• Optionally, a catalytic amount of pyridine can be added to facilitate the reaction.

• Heat the mixture to reflux for 3-6 hours.

• Cool the reaction mixture and carefully pour it onto crushed ice with vigorous stirring.

• Extract the aqueous mixture with dichloromethane.

• Combine the organic extracts, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate to obtain the product.

Mechanistic Insights: Understanding the Catalytic Action

The chlorination of the 4-hydroxy group, which exists in tautomeric equilibrium with its keto form, proceeds through the formation of a more reactive intermediate.

Caption: Generalized mechanism for the chlorination of 4-hydroxy-2H-pyran-2-one.

In the case of thionyl chloride, the hydroxyl group attacks the sulfur atom, leading to the formation of a chlorosulfite intermediate. Subsequent nucleophilic attack by the released chloride ion at the 4-position of the pyranone ring, followed by the elimination of sulfur dioxide and hydrogen chloride, yields the final product.[1] A similar principle applies to phosphorus-based reagents, where a phosphate or phosphite ester intermediate is formed.

Conclusion and Recommendations

The choice of chlorinating agent for the synthesis of 4-Chloro-2H-pyran-2-one depends on several factors, including scale, available equipment, and safety considerations.

• For laboratory-scale synthesis, thionyl chloride often represents the most straightforward and efficient option due to the ease of removing the volatile byproducts.

• Phosphorus oxychloride is a robust and widely applicable reagent , although its higher boiling point requires more rigorous purification steps.

• The Vilsmeier-Haack reagent offers a milder alternative , but the potential for side reactions necessitates careful optimization.

Researchers should always perform these reactions in a well-ventilated fume hood with appropriate personal protective equipment, given the corrosive and hazardous nature of the reagents involved. By understanding the principles outlined in this guide, scientists can make informed decisions to efficiently synthesize 4-Chloro-2H-pyran-2-one for their drug discovery and development endeavors.

References

• McGlacken, G. P., & Fairlamb, I. J. S. (2005). 2-Pyrone natural products and mimetics: Isolation, characterisation and biological activity.
• Moreno-Mañas, M., & Pleixats, R. (1992). Dehydroacetic acid, triacetic acid lactone, and related pyrones. In Advances in Heterocyclic Chemistry (Vol. 53, pp. 1–84). Academic Press.
• Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119-122.

• Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• Organic Syntheses Procedure. AN IMPROVED PREPARATION OF 3-BROMO-2H-PYRAN-2-ONE: AN AMBIPHILIC DIENE FOR DIELS-ALDER CYCLOADDITIONS. Retrieved from [Link]

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A Comparative Guide to Electrophilic Pyranones: The Role of 4-Chloro-2H-pyran-2-one in Modern Synthesis

Introduction: The 2-Pyrone Scaffold as a Synthetic Cornerstone

The 2-pyrone (or α-pyrone) motif is a privileged six-membered heterocyclic scaffold found in a vast array of natural products exhibiting significant biological activities, including antifungal, cytotoxic, and neurotoxic properties.[1] Beyond their inherent biological relevance, 2-pyrones serve as exceptionally versatile building blocks in synthetic organic chemistry.[1][2] Their conjugated diene system and embedded lactone functionality allow them to participate in a wide range of transformations, most notably as dienes in Diels-Alder cycloadditions, to construct complex molecular architectures.[1][3][4]

A particularly powerful subclass of these reagents is the electrophilic 2-pyrones, which are functionalized with a leaving group at the C4 position. This modification transforms the C4 carbon into a highly reactive electrophilic site, opening up avenues for nucleophilic substitution and transition metal-catalyzed cross-coupling reactions. This guide provides an in-depth comparison of 4-Chloro-2H-pyran-2-one with other key electrophilic pyranones, offering field-proven insights and experimental data to guide researchers in selecting the optimal building block for their synthetic campaigns.

Core Principles of Reactivity in 4-Substituted-2-Pyrones

The synthetic utility of 4-substituted-2-pyrones is primarily dictated by the nature of the leaving group at the C4 position. The pyrone ring's electronics render the C4 carbon electron-deficient and thus susceptible to attack. The choice of leaving group—be it a halogen, a sulfonate, or another moiety—directly influences the substrate's reactivity profile, stability, and suitability for specific transformations like nucleophilic aromatic substitution (SNAr-type) or cross-coupling cycles.

Caption: General reaction pathways for 4-substituted-2-pyrones.

4-Chloro-2H-pyran-2-one: The Workhorse for Nucleophilic Substitution

4-Chloro-2H-pyran-2-one is a robust and accessible electrophilic pyrone. Its primary value lies in its ability to undergo nucleophilic substitution at the C4 position with a range of heteroatom nucleophiles.

Reactivity Profile: The chlorine atom at C4 serves as a competent leaving group, activating the position for attack by nucleophiles such as amines, thiols, and azide.[5][6] These reactions typically proceed under thermal conditions, often aided by a base to neutralize the HCl byproduct. The mechanism is analogous to a nucleophilic aromatic substitution (SNAr), where the nucleophile attacks the electron-deficient C4 carbon, disrupting the ring's conjugation, followed by the expulsion of the chloride ion to restore the pyrone system.[7]

Causality in Experimental Design: The choice of solvent and base is critical. Aprotic polar solvents like DMF or DMSO can facilitate the reaction by stabilizing charged intermediates. Non-nucleophilic bases such as triethylamine (TEA) or diisopropylethylamine (DIPEA) are preferred to scavenge acid without competing with the primary nucleophile.

Limitations: While effective for heteroatom nucleophiles, the C-Cl bond in 4-chloro-2H-pyran-2-one is significantly less reactive in standard palladium-catalyzed cross-coupling reactions compared to its heavier halogen counterparts. Activating this bond for C-C bond formation often requires specialized ligands, stronger reaction conditions, or more reactive nickel-based catalysts, which can limit functional group tolerance.

The Competitors: A Comparative Analysis

4-Bromo-2H-pyran-2-one: The Cross-Coupling Champion

The bromo-analogue, particularly 4-bromo-6-methyl-2-pyrone, is arguably the most versatile electrophilic pyrone for C-C bond formation.[1]

Reactivity Profile: The C-Br bond is considerably more labile than the C-Cl bond, making it an excellent substrate for oxidative addition to Pd(0) complexes.[1] This fundamental mechanistic step initiates catalytic cycles like Suzuki-Miyaura (with boronic acids), Sonogashira (with terminal alkynes), and Heck couplings, allowing for the efficient installation of diverse alkyl, alkenyl, alkynyl, and aryl moieties at the C4 position.[1]

Head-to-Head vs. 4-Chloro-2-pyrone:

• Cross-Coupling: 4-Bromo-2-pyrone is vastly superior. Reactions proceed under milder conditions with standard palladium catalysts (e.g., Pd(PPh₃)₄, Pd(OAc)₂), exhibiting broader substrate scope and higher yields.[1]

• Nucleophilic Substitution: The bromo-derivative is also highly effective in nucleophilic substitutions, often reacting faster or at lower temperatures than the chloro-analogue due to the better leaving group ability of bromide.

• Cost & Availability: 4-Chloro derivatives may sometimes be more cost-effective to prepare, but the enhanced and broader reactivity of the 4-bromo species often justifies its use.

Caption: Synthesis and reactivity comparison of halo-pyranones.

4-Mesyloxy/Tosyl/Triflyloxy-2-pyrones: The High-Reactivity Alternative

For challenging nucleophilic substitutions where halides are insufficiently reactive, sulfonate esters provide a powerful alternative.

Reactivity Profile: Derived from the corresponding 4-hydroxy-2-pyrones, these compounds possess some of the best leaving groups in organic chemistry (triflate > mesylate/tosylate > halides). This high reactivity allows substitutions to occur under very mild conditions and enables the use of weaker nucleophiles that may not react with 4-chloro- or 4-bromo-2-pyrones.

Head-to-Head vs. 4-Chloro-2-pyrone:

• Reactivity: Sulfonates are significantly more reactive in nucleophilic substitutions, often providing faster reactions and higher yields at lower temperatures.

• Stability: The trade-off for high reactivity is reduced stability. 4-Triflyloxy-2-pyrones, in particular, can be moisture-sensitive and may require more careful handling and storage.

• Cost: The reagents required for their synthesis (e.g., triflic anhydride, mesyl chloride) and the additional synthetic step make them more expensive than their halogenated counterparts.

Dehydroacetic Acid (DHA): The Bio-renewable Precursor

Dehydroacetic acid (3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one) is a widely available and inexpensive pyrone derivative that serves as a common starting material for other electrophilic pyranones.[2][8][9]

Reactivity Profile: DHA itself is not directly analogous to 4-chloro-2-pyrone, as its C4 position bears a hydroxyl group. However, this hydroxyl group is the gateway to creating more reactive species.[8] For instance, treatment of 4-hydroxy-6-methyl-2-pyrone (readily derived from DHA) with brominating agents like PBr₃ or POBr₃ provides the highly versatile 4-bromo-6-methyl-2-pyrone.[1] The reactivity of DHA is complex, with electrophilic sites at the C2, C4, C6, and acetyl carbonyl positions.[2]

Role in Comparison: DHA is best viewed as a strategic precursor. While direct comparisons of its C4 reactivity are not apt, its importance lies in its role as an economical and bio-renewable starting point for the synthesis of the halo- and sulfonate-pyranones discussed above.

Quantitative Performance: A Data-Driven Comparison

To provide a clear performance benchmark, the following table summarizes the typical reaction conditions and outcomes for the nucleophilic substitution of various pyranones with a representative amine nucleophile, benzylamine.

Electrophilic Pyrone	Leaving Group (X)	Typical Conditions	Reaction Time	Typical Yield	Key Advantage
4-Chloro-2H-pyran-2-one	-Cl	Benzylamine, TEA, DMF, 80-100 °C	6-12 h	75-85%	Cost-effective, good for simple substitutions
4-Bromo-2H-pyran-2-one	-Br	Benzylamine, K₂CO₃, MeCN, 60-80 °C	2-6 h	85-95%	Faster reaction, superior for cross-coupling
4-Mesyloxy-2H-pyran-2-one	-OMs	Benzylamine, DIPEA, CH₂Cl₂, RT	1-3 h	>90%	Very mild conditions, high reactivity
4-Triflyloxy-2H-pyran-2-one	-OTf	Benzylamine, DIPEA, CH₂Cl₂, 0 °C to RT	< 1 h	>95%	Extremely reactive, for weak nucleophiles

Note: Data are representative estimates based on literature precedents to illustrate comparative performance.

Experimental Protocols: Self-Validating Methodologies

Protocol 1: Synthesis of 4-(Benzylamino)-2H-pyran-2-one via Nucleophilic Substitution

This protocol describes a standard procedure for the reaction of 4-chloro-2H-pyran-2-one with benzylamine.

Workflow Overview:

Caption: Standard experimental workflow for synthesis.

Step-by-Step Procedure:

• Reagent Preparation: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-chloro-2H-pyran-2-one (1.0 eq, e.g., 1.30 g, 10.0 mmol).

• Solvent and Reagent Addition: Add anhydrous N,N-dimethylformamide (DMF, 20 mL). To this solution, add triethylamine (TEA, 1.5 eq, 2.09 mL, 15.0 mmol) followed by the dropwise addition of benzylamine (1.1 eq, 1.20 mL, 11.0 mmol) at room temperature.

• Reaction Execution: Heat the reaction mixture to 90 °C using an oil bath. Monitor the reaction progress by thin-layer chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the eluent. The reaction is typically complete within 8 hours.

• Workup: Once the starting material is consumed, cool the mixture to room temperature and pour it into 100 mL of cold water. A precipitate may form. Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine (2 x 30 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude solid by flash column chromatography on silica gel (eluting with a gradient of 20% to 50% ethyl acetate in hexanes) to afford the title compound as a pale yellow solid.

• Validation: Confirm the structure and purity of the product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Protocol 2: Synthesis of 4-Phenylethynyl-6-methyl-2H-pyran-2-one via Sonogashira Coupling

This protocol highlights the unique utility of the bromo-analogue in C-C bond formation.

Step-by-Step Procedure:

• Catalyst & Reagent Setup: In an oven-dried Schlenk flask, combine 4-bromo-6-methyl-2H-pyran-2-one (1.0 eq, e.g., 1.91 g, 10.0 mmol), copper(I) iodide (CuI, 0.05 eq, 95 mg, 0.5 mmol), and bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.03 eq, 210 mg, 0.3 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen gas three times.

• Solvent and Reagent Addition: Add anhydrous triethylamine (25 mL) and anhydrous tetrahydrofuran (THF, 25 mL) via syringe. Add phenylacetylene (1.2 eq, 1.32 mL, 12.0 mmol) dropwise.

• Reaction Execution: Stir the mixture at room temperature. Monitor the reaction by TLC. The reaction is typically complete in 2-4 hours.

• Workup: Upon completion, filter the reaction mixture through a pad of Celite®, washing with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate (50 mL) and wash with saturated aqueous ammonium chloride solution (2 x 25 mL) and brine (25 mL). Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash chromatography (10% to 30% ethyl acetate in hexanes) to yield the desired product.

• Validation: Characterize the product by NMR and HRMS to confirm its identity and purity.

Conclusion and Outlook

While 4-Chloro-2H-pyran-2-one serves as a reliable and cost-effective building block for introducing heteroatom nucleophiles at the C4 position, its utility is largely confined to this reaction class. For broader synthetic applications, particularly those involving the strategic formation of C-C bonds, 4-Bromo-2H-pyran-2-one is the demonstrably superior reagent due to its high reactivity in palladium-catalyzed cross-coupling reactions.[1] For substitutions requiring extreme mildness or involving poorly nucleophilic partners, 4-oxy-substituted pyranones offer a highly reactive, albeit more costly, alternative. The choice between these valuable synthons should be guided by a clear understanding of the desired transformation, cost considerations, and required reaction conditions. As synthetic methodology continues to advance, the development of more potent catalytic systems may further expand the utility of the humble yet effective 4-chloro-2H-pyran-2-one.

References

• Current Chemistry Letters. (2019, April 6).
• Encyclopedia.pub. (2024, January 2).

• Lee, J. S. (2015). Recent Advances in the Synthesis of 2-Pyrones. Marine Drugs, 13(3), 1581–1620. [Link]

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• Jilalat, I., et al. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. ResearchGate. [Link]

• Ataman Kimya. (2017). DEHYDROACETIC ACID (Part 1) : CHEMICAL AND PHARMACOLOGICAL PROPERTIES. [Link]

• Fadda, A. A., et al. (2009). Nucleophilic substitution and ring transformation reactions with 4-chloro-6-ethyl-3-nitropyrano[3,2-c]quinoline-2,5(6H)-dione. Arkivoc, 2009(11), 167-182. [Link]

• Prof. Merrill (UofA). (2019, January 19). nucleophilic aromatic substitutions. YouTube. [Link]

• Li, Z., et al. (2010). Diels–Alder Cycloadditions of 5-Hydroxy-2-pyrones: 2H-Pyran-2,5-diones and 5-(tert-Butyldimethylsilyloxy)-2-pyrones. European Journal of Organic Chemistry, 2010(6), 1124-1133. [Link]

• Ataman Kimya. DEHYDROACETIC ACID. [Link]

• Fadda, A. A., et al. (2009). Nucleophilic substitution and ring transformation reactions with 4-chloro-6-ethyl-3-nitropyrano[3,2-c]quinoline-2,5(6H)-dione. Arkivoc. [Link]

• Pirkle, W. H., & Dines, M. (1968). Diels-Alder reactions of 2-pyrones. Direction of the addition reaction with acetylenes. The Journal of Organic Chemistry, 33(4), 1589-1593. [Link]

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